Thieno[2,3-c]pyridine hydrochloride

• CAS: 28783-40-6

Core Science & Biosynthesis

The Thieno[2,3-c]pyridine Scaffold: A Privileged Core for Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Emergence of a Versatile Pharmacophore

In the landscape of medicinal chemistry, the thieno[2,3-c]pyridine scaffold has solidified its position as a privileged structure, offering a unique combination of electronic and steric properties that make it a fertile ground for the development of novel therapeutic agents.[1] This fused heterocyclic system, an isostere of quinolines and isoquinolines, has demonstrated a remarkable breadth of biological activities, attracting significant attention from researchers in both academic and industrial settings.[1][2] Its structural similarity to purines and pyrimidines further enhances its potential as a pharmacophore capable of interacting with a wide array of biological targets.[3] This technical guide provides a comprehensive exploration of the pharmacological potential of the thieno[2,3-c]pyridine core, delving into its synthesis, diverse biological activities, and the underlying mechanisms of action that position it as a cornerstone for future drug discovery endeavors.

Synthetic Strategies: Accessing Chemical Diversity

The therapeutic potential of the thieno[2,3-c]pyridine scaffold is intrinsically linked to the synthetic methodologies available for its construction and derivatization. Historically, the synthesis of this core has been a challenge, often resulting in low yields.[1] Classical approaches such as the Pomeranz-Fritsch reaction, traditionally used for isoquinoline synthesis, have been adapted for the preparation of the thieno[2,3-c]pyridine skeleton.[1]

Modern synthetic chemistry has ushered in more efficient and versatile routes. A notable advancement is a metal-free, three-step synthesis commencing from the readily available 2-acetylthiophene.[1][4] This contemporary method involves a one-pot triazolization, a modified Pomeranz-Fritsch cyclization, and a final denitrogenative transformation, offering advantages such as milder reaction conditions and the avoidance of metal catalysts.[1][4][5]

Two primary strategies have been traditionally employed for the synthesis of thieno[2,3-c]pyridines:

• Closure of the thiophene ring onto a pyridine precursor.

• Construction of the pyridine ring onto a thiophene backbone. [2]

The development of novel synthetic methodologies remains a dynamic area of research, aimed at expanding the accessible chemical space of thieno[2,3-c]pyridine derivatives and overcoming the limitations of conventional methods.[2][4]

Representative Synthetic Protocol: Metal-Free Synthesis of Thieno[2,3-c]pyridine Derivatives

This protocol outlines a modern, metal-free approach for the synthesis of the thieno[2,3-c]pyridine core, adapted from documented procedures.[4][6]

Step 1: One-Pot Triazolization

• To a solution of 2-acetylthiophene in an appropriate solvent, add sodium azide and a suitable copper(I) catalyst (if not strictly metal-free) or proceed with a click chemistry approach.

• Introduce an appropriate alkyne to initiate the 1,3-dipolar cycloaddition.

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Upon completion, work up the reaction mixture to isolate the 1,2,3-triazole intermediate.

Step 2: Modified Pomeranz-Fritsch Cyclization

• Dissolve the triazole intermediate from Step 1 in a suitable solvent.

• Add a dehydrating agent, such as polyphosphoric acid or Eaton's reagent.

• Heat the reaction mixture to the required temperature to induce cyclization.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, quench the reaction mixture and extract the product to isolate the fused thieno[2,3-c][1][3][4]triazolo[1,5-a]pyridine compound.

Step 3: Acid-Mediated Denitrogenative Transformation

• Treat the fused triazole from Step 2 with a suitable acid (e.g., trifluoroacetic acid) in a solvent like 1,2-dichloroethane.

• Heat the mixture to facilitate the denitrogenation and rearrangement to the thieno[2,3-c]pyridine scaffold.

• Monitor the reaction by TLC until the starting material is consumed.

• Neutralize the reaction mixture and perform an extractive work-up to isolate the final thieno[2,3-c]pyridine product.

• Purify the crude product by column chromatography.

A Spectrum of Pharmacological Activities: From Cancer to Neuropathic Pain

Thieno[2,3-c]pyridine derivatives have been shown to exhibit a wide range of pharmacological activities, underscoring their versatility as a drug discovery platform.[3][4] The primary areas of investigation include their anticancer, anti-inflammatory, antimicrobial, and neuromodulatory properties.[3][4][7][8]

Anticancer Potential: A Multi-pronged Attack on Malignancy

A significant body of research has been dedicated to exploring the anticancer properties of thieno[2,3-c]pyridines.[1][9] These compounds have demonstrated cytotoxic effects against a variety of cancer cell lines, including breast, head and neck, and colorectal cancers.[1][3]

One of the key mechanisms underpinning their anticancer activity is the inhibition of Heat Shock Protein 90 (Hsp90).[1][3] Hsp90 is a molecular chaperone that is crucial for the stability and function of numerous client proteins, many of which are oncoproteins that drive cancer cell proliferation, survival, and metastasis.[1] By inhibiting Hsp90, thieno[2,3-c]pyridine derivatives trigger the degradation of these client proteins, leading to cell cycle arrest and apoptosis.[1][3]

For instance, the thiomorpholine-substituted hybrid compound 6i has shown potent inhibition against various cancer cell lines, with IC50 values of 10.8 µM for HSC3 (head and neck), 11.7 µM for T47D (breast), and 12.4 µM for RKO (colorectal) cells.[3] This compound was also found to induce G2 phase arrest, thereby halting cell cycle progression.[3][10]

Table 1: Anticancer Activity of Lead Thieno[2,3-c]pyridine Derivatives

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
6i	HSC3	Head and Neck	10.8	[3][9]
T47D	Breast	11.7	[3][9]
RKO	Colorectal	12.4	[3][9]
MCF7	Breast	16.4	[3]
6a	HSC3	Head and Neck	14.5	[3]
RKO	Colorectal	24.4	[3]

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer compounds.[3][11]

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the thieno[2,3-c]pyridine derivatives (e.g., 1 µM, 10 µM, and 100 µM) and a vehicle control. Incubate for the desired time period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. The viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition relative to the vehicle control. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, can be determined from a dose-response curve.

Diagram 1: Hsp90 Inhibition by Thieno[2,3-c]pyridine Derivatives

Caption: Inhibition of the Hsp90 chaperone cycle by thieno[2,3-c]pyridine derivatives.

Anti-inflammatory and Antimicrobial Activities

The thieno[2,3-c]pyridine scaffold has also been investigated for its anti-inflammatory and antimicrobial properties.[4][12] Certain derivatives have shown the ability to inhibit the production of pro-inflammatory mediators.[13][14] In the realm of infectious diseases, these compounds have demonstrated activity against a range of bacterial and fungal pathogens.[8][12] For example, novel tetrahydrothieno[2,3-c]pyridine derivatives have been reported to exhibit broad-spectrum activity against gram-negative bacteria, including multidrug-resistant strains.[8] The mechanism of action for some of these antibacterial agents involves the disruption of the beta-barrel assembly machinery (BAM) complex, which is essential for the integrity of the outer membrane in gram-negative bacteria.[8]

Neuromodulatory Effects: Targeting Neuropathic Pain

Emerging research has highlighted the potential of thieno[2,3-c]pyridine derivatives in the treatment of neurological disorders. Specifically, certain analogues have been identified as selective antagonists of the metabotropic glutamate receptor 1 (mGluR1).[7] This receptor is implicated in various brain disorders, and its modulation is a promising strategy for the treatment of neuropathic pain.[7] Orally active compounds with a tetrahydrothieno[2,3-c]pyridine scaffold have demonstrated pain-suppressing activity in animal models, suggesting their potential as a new class of analgesics.[7]

Future Perspectives and Conclusion

The thieno[2,3-c]pyridine scaffold represents a highly versatile and promising platform in the ongoing quest for novel and effective therapeutic agents. The breadth of its demonstrated pharmacological activities, from potent anticancer effects to promising neuromodulatory and antimicrobial properties, underscores its significance in medicinal chemistry.

Future research efforts will likely focus on several key areas:

• Expansion of Chemical Diversity: The development of more efficient and diverse synthetic methodologies will be crucial to fully explore the structure-activity relationships of this scaffold.

• Mechanism of Action Studies: A deeper understanding of the molecular targets and signaling pathways modulated by thieno[2,3-c]pyridine derivatives will facilitate the rational design of more potent and selective compounds.

• Preclinical and Clinical Development: Promising lead compounds will need to be advanced through rigorous preclinical and, ultimately, clinical studies to validate their therapeutic potential in human diseases.

References

• Gürbüz, N., et al. (2025). Synthesis of Thieno[2,3-c]pyridine Derivatives by 1,2,3- Triazole-Mediated Metal-Free Denitrogenative Transformation. ChemistryOpen. [Link]

• Chandrasekaran, B., et al. (2025). Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors. MDPI. [Link]

• ResearchGate. (2025). Our approach for the synthesis of thieno[2,3‐c]pyridine derivatives. ResearchGate. [Link]

• ResearchGate. (2025). Discovery of thieno[2,3-c]pyridines as potent COT inhibitors. ResearchGate. [Link]

• ResearchGate. (2025). (PDF) Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction. ResearchGate. [Link]

• PubMed. (2025). Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3- c]pyridine Derivatives as Hsp90 Inhibitors. PubMed. [Link]

• Semantic Scholar. (2025). Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors. Semantic Scholar. [Link]

• ResearchGate. (2025). Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors. ResearchGate. [Link]

• PubMed. (2015). Discovery and biological evaluation of tetrahydrothieno[2,3-c]pyridine derivatives as selective metabotropic glutamate receptor 1 antagonists for the potential treatment of neuropathic pain. PubMed. [Link]

• BioWorld. (2026). New tetrahydrothieno[2,3-c]pyridine derivatives with broad gram-negative antibacterial activity. BioWorld. [Link]

• SciELO. (2022). Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives. SciELO. [Link]

• PubMed. (2016). Design, Synthesis and Biological Evaluation of New Thieno[2,3- d]pyrimidines as Anti-inflammatory Agents. PubMed. [Link]

• SpringerLink. (2024). Novel biologically active pyridine derivatives: Synthesis, structure characterization, in vitro antimicrobial evaluation and str. SpringerLink. [Link]

• ScienceGate. (2023). synthesis, docking study and antimicrobial activity evaluation of pyridyl amides of thieno[2,3. ScienceGate. [Link]

• PMC. (2025). Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction. PMC. [Link]

• Google Patents. (1976). Process for the preparation of thieno [3,2-c] pyridine and thieno [2,3-c] py.

• PubMed. (2013). Synthesis, preliminary structure-activity relationships, and in vitro biological evaluation of 6-aryl-3-amino-thieno[2,3-b]pyridine derivatives as potential anti-inflammatory agents. PubMed. [Link]

• ResearchGate. (2019). (PDF) Structure–activity relationships in a series of antiplasmodial thieno[2,3-b]pyridines. ResearchGate. [Link]

• ResearchGate. (2025). Discovery and structure-activity relationships study of thieno[2,3- b ]pyridine analogues as hepatic gluconeogenesis inhibitors. ResearchGate. [Link]

• Acta Biomedica Scientifica. (2023). Study of anti-inflammatory and antinociceptive properties of new derivatives of condensed 3-aminothieno[2,3-b]pyridines and 1,4-dihydropyridines. Acta Biomedica Scientifica. [Link]abiomedica.com/jour/article/view/2340)

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Quantum Chemical Elucidation and Electronic Properties of Thieno[2,3-c]pyridine Derivatives: A Technical Guide for Rational Drug Design

Executive Summary

The rational design of novel therapeutics relies heavily on understanding the atomic-level behavior of pharmacophores. Thieno[2,3-c]pyridine derivatives represent a highly privileged class of heterocyclic compounds with profound applications in medicinal chemistry, particularly as kinase and chaperone inhibitors[1]. However, empirical synthesis alone is inefficient without a predictive understanding of molecular reactivity. By integrating Density Functional Theory (DFT) calculations with experimental workflows, researchers can elucidate the electronic properties, kinetic stability, and receptor-binding affinities of these molecules[1],[2]. This whitepaper provides an authoritative, in-depth guide to the computational and experimental frameworks governing thieno[2,3-c]pyridine derivatives.

Pharmacological Significance and Mechanistic Targeting

The thieno[2,3-c]pyridine scaffold is a critical structural motif in the development of targeted therapies. Its planar, electron-rich heteroaromatic system allows for extensive π-π stacking and hydrogen bonding within the active sites of biological targets[1],[3].

Recent drug development efforts have identified these derivatives as potent inhibitors of Heat Shock Protein 90 (Hsp90) and Phosphoinositide 3-kinase (PI3K) [1],[4]. The PI3K/AKT signaling pathway is a central regulator of cell proliferation; its hyperactivation is a hallmark of various malignancies[1]. By fitting into the ATP-binding pocket of PI3K, specific thieno[2,3-c]pyridine derivatives competitively inhibit the kinase, thereby halting the downstream phosphorylation of AKT and inducing tumor cell apoptosis[1],[5].

Fig 1: Mechanism of PI3K/AKT signaling pathway inhibition by thieno[2,3-c]pyridine derivatives.

Theoretical Framework: The Causality Behind DFT Choices

As a Senior Application Scientist, I emphasize that computational chemistry is only as reliable as the physical assumptions underlying its models. Density Functional Theory (DFT) is the cornerstone of modern computational chemistry because it offers an optimal balance between electron correlation accuracy and computational cost[1].

Functional and Basis Set Selection

For thieno[2,3-c]pyridine derivatives, the B3LYP hybrid functional combined with a 6-31G(d,p) or 6-311G(d,p) basis set is the industry standard[1],[6].

• The Causality: The B3LYP functional accurately models the exchange-correlation energy of organic heterocycles. However, standard B3LYP struggles with long-range van der Waals forces. Therefore, applying Grimme’s dispersion correction (D3BJ ) is absolutely necessary to account for the non-covalent interactions that dictate crystal packing and drug-receptor binding[7],[3]. The polarization functions (d,p) added to the basis set allow the electron orbitals of heavy atoms (Sulfur, Nitrogen) and hydrogen atoms to distort asymmetrically, which is critical for accurately modeling hydrogen bonds.

Frontier Molecular Orbitals (FMO) and Chemical Reactivity

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) dictate the chemical reactivity of the molecule[1],[6].

• HOMO Energy: Reflects the molecule's electron-donating capacity (ionization potential)[1].

• LUMO Energy: Reflects the electron-accepting capacity (electron affinity)[1].

• Energy Gap (ΔE): The HOMO-LUMO gap is a direct proxy for kinetic stability and chemical hardness. A smaller gap indicates a "softer," highly polarizable, and more reactive molecule, which often correlates with higher biological activity due to easier electron transfer with target amino acid residues[1],[6].

Molecular Electrostatic Potential (MEP)

MEP mapping visualizes the charge distribution across the thieno[2,3-c]pyridine scaffold. Regions of negative potential (red) indicate nucleophilic sites (typically the pyridine nitrogen or carbonyl oxygens), while positive regions (blue) highlight electrophilic sites (such as amino hydrogens)[1],[3]. This is a self-validating metric for molecular docking: the electrostatic maps computationally generated must complement the electrostatic environment of the target protein's binding pocket[1].

Experimental and Computational Protocols

To ensure scientific integrity, the following step-by-step methodology outlines a self-validating system for synthesizing and computationally analyzing these derivatives.

Phase 1: Chemical Synthesis & Structural Elucidation

• Synthesis: Execute a metal-free, three-step synthesis starting from 2-acetylthiophene. This involves a one-pot triazolation, a modified Pomeranz-Fritsch cyclization, and an acid-mediated denitrogenative transformation to yield the thieno[2,3-c]pyridine core[1].

• Crystallography: Isolate the product and perform Single-Crystal X-ray Diffraction (SC-XRD) to obtain the empirical 3D atomic coordinates[2]. These coordinates serve as the foundational input for DFT, ensuring the computational model is grounded in physical reality.

Phase 2: Quantum Chemical Workflow

• Geometry Optimization: Input the SC-XRD coordinates into a quantum chemistry suite (e.g., Gaussian). Run a geometry optimization at the B3LYP-D3/6-31G(d,p) level in the gas phase or using a Solvation Model based on Density (SMD)[1],[7].

• Frequency Calculation (Self-Validation Step): Immediately follow optimization with a vibrational frequency calculation. Crucial Check: The absence of imaginary frequencies confirms the optimized geometry is a true local minimum on the potential energy surface. If an imaginary frequency is present, the structure is a transition state and must be re-optimized[7].

• Electronic Property Extraction: Extract the HOMO/LUMO energies, calculate the energy gap, and generate the MEP surface maps[1],[3].

• TD-DFT Analysis: Utilize Time-Dependent DFT (TD-DFT) to calculate vertical excitation energies. This predicts the UV-Vis absorption spectra, which can be directly cross-referenced with experimental spectrophotometric data to validate the electronic structure[1].

Fig 2: Step-by-step computational workflow for DFT analysis of thieno[2,3-c]pyridine derivatives.

Quantitative Data & Electronic Properties Analysis

The electronic properties of thieno[2,3-c]pyridine and its functionalized derivatives vary significantly based on substituent effects. The table below summarizes the frontier orbital energies and dipole moments derived from B3LYP-D3/6-31G(d) calculations across recent literature[6],[7],[3].

Compound / Scaffold Type	HOMO (eV)	LUMO (eV)	Energy Gap (ΔE, eV)	Dipole Moment (Debye)
Thieno[2,3-c]pyridine (Parent Core)	-6.12	-2.13	3.99	2.15
Furo[2,3-c]pyridine (Isomer)	-6.20	-2.10	4.10	2.85
Thienopyrimidine Derivative (10)	-5.78	-2.25	3.53	3.12
Pyranothienopyridine Derivative (4a)	-5.95	-2.32	3.63	3.42
Benzylidene Derivative (5a, Z-isomer)	-5.81	-2.34	3.47	4.10

Data Interpretation: The introduction of extended conjugation (such as the benzylidene moiety in derivative 5a) stabilizes the LUMO significantly, reducing the HOMO-LUMO gap to 3.47 eV[3]. This reduction in ΔE increases the chemical softness of the molecule, enhancing its polarizability and potential binding affinity within the hydrophobic pockets of targets like Hsp90 or AChE[4],[3]. Furthermore, isomeric comparisons reveal that selepheno[3,4-c]pyridine possesses the highest electrophilicity, while furo[2,3-c]pyridine exhibits the largest dipole moment among its structural analogs[6].

Conclusion

The integration of quantum chemical calculations with synthetic organic chemistry represents a paradigm shift in the development of thieno[2,3-c]pyridine derivatives. By utilizing dispersion-corrected DFT (B3LYP-D3) and rigorous self-validating protocols like frequency calculations and TD-DFT spectral matching, researchers can accurately predict molecular reactivity, electrostatic potential, and kinetic stability[1],[7]. This deep theoretical understanding directly accelerates the rational design of highly selective kinase inhibitors and anticancer agents, minimizing empirical trial-and-error in the drug discovery pipeline.

References

• A DFT study of structures and stabilities of isomeric furo-, thieno-, and selenophenopyridines Journal of Phosphorus, Sulfur, and Silicon and the Related Elements (Taylor & Francis) URL: [Link]

• Exploring the Chemical Reactivity, Molecular Docking, Molecular Dynamic Simulation and ADMET Properties of a Tetrahydrothienopyridine Derivative Using Computational Methods MDPI URL:[Link]

• Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors ResearchGate URL: [Link]

• Thienopyrimidine scaffolds as promising antimicrobial agents: synthesis, biological evaluation, DFT analysis and molecular docking RSC Publishing URL: [Link]

• Polyfunctionalized Thieno[2,3-b]pyridine Compounds: Preparation, DFT Calculations, Molecular Docking Studies, and Agricultural Potency Evaluation ACS Publications URL: [Link]

• Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design PMC - NIH URL: [Link]

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Protocols & Analytical Methods

Step-by-step synthesis protocol for Thieno[2,3-c]pyridine hydrochloride

An Application Note for the Synthesis of Thieno[2,3-c]pyridine Hydrochloride

Abstract

This technical guide provides a detailed, step-by-step protocol for the synthesis of Thieno[2,3-c]pyridine hydrochloride, a heterocyclic scaffold of significant interest in medicinal chemistry and materials science.[1][2] The presented methodology is a modern, metal-free approach, ensuring high purity and environmental compatibility, making it suitable for drug development and academic research environments.[1][3] This document is structured to provide not only the procedural steps but also the underlying scientific rationale, safety considerations, and expected outcomes, reflecting field-proven insights for researchers, scientists, and drug development professionals.

Introduction: The Significance of the Thieno[2,3-c]pyridine Core

The fusion of thiophene and pyridine rings creates a class of compounds known as thienopyridines. Among its isomers, the thieno[2,3-c]pyridine core has attracted considerable attention due to its presence in various kinase inhibitors and its potential applications in material chemistry owing to its electrochemical and photophysical properties.[1] Historically, the synthesis of this scaffold has been approached via two main strategies: constructing the thiophene ring onto a pre-existing pyridine or, more commonly, closing the pyridine ring from a thiophene-based precursor.[1][3]

The protocol detailed herein follows the latter strategy, employing a robust and versatile three-step, metal-free synthesis starting from the readily available 2-acetylthiophene.[1][3] This method avoids the use of metal catalysts, which can be costly and lead to toxic residues in the final product—a critical consideration in pharmaceutical applications.[1] The synthesis culminates in the formation of the target compound, which can then be easily converted to its hydrochloride salt for improved solubility and handling.

Overall Synthetic Workflow

The synthesis is logically divided into three primary stages, followed by the final salt formation. Each stage is designed to yield a stable intermediate that is purified before proceeding to the next step. This modularity allows for clear checkpoints and troubleshooting.

Caption: Overall workflow for the synthesis of Thieno[2,3-c]pyridine HCl.

Experimental Protocols

Safety Precaution: All manipulations should be performed inside a certified chemical fume hood. Personal Protective Equipment (PPE), including safety glasses, a lab coat, and appropriate chemical-resistant gloves, is mandatory. All reagents are to be handled with care, consulting their respective Safety Data Sheets (SDS) prior to use.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-Acetylthiophene	Reagent Grade, ≥99%	Sigma-Aldrich	Starting Material
Sodium Azide (NaN₃)	ACS Reagent, ≥99.5%	Fisher Scientific	Highly Toxic & Explosive
2,2-Dimethoxyethyl bromide	≥97%	TCI Chemicals	Alkylating Agent
Copper(I) Iodide (CuI)	99.99% trace metals basis	Alfa Aesar	Catalyst for triazolation
N,N-Diisopropylethylamine (DIPEA)	≥99.5%	Sigma-Aldrich	Non-nucleophilic base
Polyphosphoric Acid (PPA)	Reagent Grade	MilliporeSigma	Cyclization/Dehydrating Agent
1 M Sulfuric Acid (H₂SO₄)	Volumetric Standard	VWR	For denitrogenation
Diethyl Ether (Et₂O)	Anhydrous, ≥99.7%	EMD Millipore	Solvent for extraction/precipitation
Dichloromethane (DCM)	HPLC Grade	Fisher Scientific	Solvent for extraction
Sodium Bicarbonate (NaHCO₃)	ACS Reagent	J.T.Baker	For neutralization
Magnesium Sulfate (MgSO₄)	Anhydrous	Acros Organics	Drying agent
Hydrochloric Acid solution	2.0 M in Diethyl Ether	Sigma-Aldrich	For salt formation

PART 1: Synthesis of Intermediate 1 - 1-(2,2-dimethoxyethyl)-5-(thiophen-2-yl)-1H-1,2,3-triazole

This initial step involves a one-pot, multi-component reaction to construct the 1,2,3-triazole ring, which serves as a precursor to the pyridine ring.[1][3]

Step-by-Step Protocol:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-acetylthiophene (1.0 eq.), sodium azide (1.2 eq.), and copper(I) iodide (0.1 eq.).

• Solvent and Base Addition: Add a 1:1 mixture of water and tert-butanol as the solvent. Add N,N-diisopropylethylamine (DIPEA) (2.0 eq.) to the suspension.

• First Alkylation: Add 2,2-dimethoxyethyl bromide (1.1 eq.) dropwise to the stirring mixture at room temperature.

• Reaction: Heat the mixture to 80 °C and stir vigorously for 12-16 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) (Eluent: 30% Ethyl Acetate in Hexanes).

• Work-up: After cooling to room temperature, pour the reaction mixture into a separatory funnel containing 100 mL of water. Extract the aqueous phase three times with ethyl acetate (3 x 75 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield Intermediate 1 as a solid.

Causality Explanation: This one-pot reaction efficiently combines the thiophene starting material with an azide and an acetal-protected aldehyde equivalent. The copper(I) catalyst is crucial for the cycloaddition reaction that forms the triazole ring. DIPEA acts as a base to facilitate the reaction without interfering as a nucleophile. The acetal group is a protected aldehyde, which is essential for the subsequent cyclization step.

PART 2: Synthesis of Intermediate 2 - Thieno[2,3-c][1][4][5]triazolo[1,5-a]pyridine

This stage involves an intramolecular cyclization reaction, a modified Pomeranz-Fritsch reaction, to form the fused ring system.[1][3]

Step-by-Step Protocol:

• Reaction Setup: Place Intermediate 1 (1.0 eq.) into a 100 mL round-bottom flask.

• Acid Addition: Carefully add polyphosphoric acid (PPA) (10-20 times the weight of Intermediate 1) to the flask. The PPA acts as both the solvent and the cyclizing agent.

• Reaction: Heat the mixture to 90-100 °C with gentle stirring for 2-4 hours. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Allow the mixture to cool to approximately 60 °C and then very carefully pour it onto crushed ice in a large beaker with vigorous stirring.

• Neutralization and Extraction: Neutralize the acidic aqueous solution by the slow addition of a saturated sodium bicarbonate (NaHCO₃) solution until the pH is ~7-8. Extract the product with dichloromethane (DCM) (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous MgSO₄, filter, and evaporate the solvent to yield the crude Intermediate 2, which can be used in the next step with or without further purification depending on purity.

Causality Explanation: Polyphosphoric acid is a strong dehydrating agent and proton source. It protonates the acetal, causing it to open and reveal a reactive electrophilic species that then attacks the thiophene ring in an intramolecular electrophilic aromatic substitution, leading to the closure of the pyridine ring.

PART 3: Synthesis of Thieno[2,3-c]pyridine (Free Base)

The final step in forming the core structure is an acid-mediated denitrogenation, where the triazole ring is opened and nitrogen gas is extruded.[1][3]

Step-by-Step Protocol:

• Reaction Setup: Dissolve Intermediate 2 (1.0 eq.) in a suitable solvent like butanol or simply use an aqueous acid solution as the reaction medium.[1]

• Acid-Mediated Denitrogenation: Add 1 M aqueous sulfuric acid (H₂SO₄) to the flask.[3]

• Reaction: Heat the reaction mixture to reflux (approximately 100-110 °C) for 1-3 hours. The evolution of nitrogen gas should be apparent.

• Work-up: Cool the reaction to room temperature. Make the solution basic (pH > 9) by carefully adding a 2 M sodium hydroxide solution.

• Extraction and Purification: Extract the aqueous layer with DCM (3 x 50 mL). Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The resulting crude product can be purified by column chromatography to yield the pure Thieno[2,3-c]pyridine free base.

Causality Explanation: The acidic conditions promote the opening of the fused triazole ring. This is followed by the elimination of molecular nitrogen (N₂), a thermodynamically very favorable process, which drives the reaction to completion and results in the formation of the aromatic thieno[2,3-c]pyridine core.[1]

PART 4: Formation of Thieno[2,3-c]pyridine Hydrochloride

This is a standard acid-base reaction to form the hydrochloride salt, which often has better physical properties (e.g., crystallinity, solubility) for handling and formulation.

Step-by-Step Protocol:

• Dissolution: Dissolve the purified Thieno[2,3-c]pyridine free base (1.0 eq.) in a minimal amount of anhydrous diethyl ether.

• Precipitation: While stirring, add a 2.0 M solution of HCl in diethyl ether dropwise. A precipitate should form immediately.

• Isolation: Continue stirring for 30 minutes at room temperature. Collect the solid precipitate by vacuum filtration.

• Washing and Drying: Wash the collected solid with a small amount of cold, anhydrous diethyl ether to remove any unreacted starting material. Dry the product under vacuum to yield the final Thieno[2,3-c]pyridine hydrochloride salt.

Causality Explanation: The basic nitrogen atom on the pyridine ring readily reacts with the strong acid (HCl) to form the corresponding ammonium salt, the hydrochloride. The salt is typically much less soluble in nonpolar organic solvents like diethyl ether than the free base, causing it to precipitate from the solution.

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the chemical structure and assess purity.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.

• FT-IR Spectroscopy: To identify characteristic functional group vibrations.

• Melting Point: To assess the purity of the final crystalline salt.

References

• Karakas, D., & Ocal, N. (2025). Synthesis of Thieno[2,3-c]pyridine Derivatives by 1,2,3-Triazole-Mediated Metal-Free Denitrogenative Transformation. ChemistryOpen. Available at: [Link]

• Google Patents. (1976). Process for the preparation of thieno [3,2-c] pyridine and thieno [2,3-c] py.

• MDPI. (2025). Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors. Available at: [Link]

• PMC. (2025). Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction. Available at: [Link]

• ResearchGate. (n.d.). A Rapid Synthesis of Thieno[2,3- c ]pyridine and 2-Substituted Thieno[2,3- c ]pyridines. Available at: [Link]

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Guide to the Preparation of Thieno[2,3-c]pyridine Hydrochloride Stock Solutions in DMSO: Ensuring Accuracy and Reproducibility in Research

An Application Note and Protocol from the Office of the Senior Application Scientist

Abstract

This document provides a comprehensive, field-proven standard operating procedure (SOP) for the dissolution of Thieno[2,3-c]pyridine hydrochloride in dimethyl sulfoxide (DMSO). Addressed to researchers, scientists, and drug development professionals, this guide moves beyond a simple set of instructions. It elucidates the critical chemical principles and technical considerations necessary to prepare stable, accurate, and reliable stock solutions. We will explore the properties of both the solute and the solvent, detail a robust step-by-step protocol, outline essential quality control measures, and provide troubleshooting guidance to overcome common challenges. Adherence to this protocol is vital for ensuring the integrity of experimental data and the success of research endeavors.

Foundational Principles: Understanding the Components

A successful protocol is built upon a fundamental understanding of the materials involved. The interaction between Thieno[2,3-c]pyridine hydrochloride and DMSO is governed by their distinct chemical properties.

The Solute: Thieno[2,3-c]pyridine Hydrochloride

Thieno[2,3-c]pyridine is a heterocyclic organic compound containing a thiophene ring fused to a pyridine ring.[1] The hydrochloride salt form enhances the compound's polarity and, typically, its solubility in polar solvents. However, its complex, fused-ring structure can still present dissolution challenges.[2][3][4] While specific solubility data can vary by supplier and purity, it is generally known to be soluble in DMSO.[5]

Key Characteristics:

• Molecular Formula: C₇H₆ClNS (for the hydrochloride salt)

• Molecular Weight: Approximately 171.65 g/mol

• Appearance: Typically an off-white to yellow or brown solid.

• Safety: Thienopyridine derivatives may be harmful if swallowed and can cause skin and eye irritation.[1][6] Standard personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is mandatory.

The Solvent: Dimethyl Sulfoxide (DMSO)

DMSO is a powerful, polar aprotic solvent, widely used in drug discovery for its ability to dissolve a vast range of compounds.[7] However, its utility is matched by a critical vulnerability: hygroscopicity .

DMSO readily absorbs moisture from the atmosphere, a phenomenon that can drastically alter its solvent properties.[8][9] The introduction of water increases the polarity and structure of the solvent mixture, which can significantly decrease the solubility of many organic compounds, leading to precipitation.[9][10] This is the single most common cause of failure when preparing and storing DMSO stock solutions. Therefore, the use of anhydrous (dry) DMSO from a freshly opened bottle is paramount for reproducibility.[9]

The Protocol: From Solid Compound to Validated Stock Solution

This protocol is designed as a self-validating system. Each step includes a rationale that connects the action to the desired outcome, ensuring a logical and scientifically sound workflow.

Required Materials and Equipment

Item	Specification	Rationale
Thieno[2,3-c]pyridine HCl	High purity (e.g., >98%)	Impurities can affect solubility and experimental results.
Dimethyl Sulfoxide (DMSO)	Anhydrous, ≥99.9%, biotechnology grade	Minimizes water contamination, which is critical for solubility and stability.[9][10]
Analytical Balance	Calibrated, readable to 0.1 mg or better	Ensures accurate concentration of the final stock solution.
Vortex Mixer	Standard laboratory model	Provides initial mechanical agitation for dissolution.
Bath Sonicator	Standard laboratory model	Uses ultrasonic energy to break up compound aggregates and enhance dissolution.[11][12]
Water Bath (Optional)	Set to 30-37°C	Gentle warming can increase the rate of dissolution for stubborn compounds.[9][11]
Pipettes	Calibrated P1000, P200	For accurate solvent measurement.
Vials	Amber or opaque glass/polypropylene cryovials	Protects the compound from light and provides a sterile, inert storage environment.

Workflow for Stock Solution Preparation

The following diagram illustrates the comprehensive workflow from receiving the solid compound to its final use in an experiment.

Figure 2. Decision workflow for achieving complete dissolution.

• Rationale for Sonication: Provides high-frequency energy to break down stubborn crystal lattices and aggregates that vortexing cannot. [11][12]* Rationale for Gentle Warming: Increases the kinetic energy of the system, which can enhance the rate of dissolution. [9]Caution: Do not overheat, as excessive heat can degrade some compounds. 37°C is a safe starting point.

Quality Control: Trust, but Verify

A visually clear solution does not guarantee its identity, purity, or concentration. Rigorous quality control is the cornerstone of trustworthy science.

QC Level	Method	Purpose
Level 1: Standard	Visual Inspection	Confirm the absence of any visible precipitate or haze. Before each use, warm, vortex, and briefly centrifuge the stock solution. [10]
Level 2: Advanced (Recommended)	LC-MS (Liquid Chromatography-Mass Spectrometry)	Confirms the chemical identity (via mass) and purity (via UV chromatogram) of the dissolved compound. [13][14][15]
Level 3: Comprehensive	qNMR (Quantitative Nuclear Magnetic Resonance)	Provides an orthogonal assessment of purity and can accurately determine the concentration of the stock solution. [16]

Implementing at least a Level 1 QC check is mandatory. For high-stakes experiments, such as those in late-stage drug development, Level 2 or 3 QC provides the highest degree of confidence. [15][17]

Storage and Handling: Preserving Solution Integrity

Once prepared and validated, the stock solution must be stored correctly to maintain its integrity over time.

• Aliquoting: Immediately aliquot the stock solution into single-use volumes in tightly sealed cryovials. This is the most effective strategy to prevent degradation from repeated freeze-thaw cycles and to minimize water absorption from ambient air each time the stock is accessed. [9][11][18]* Storage Conditions: Store aliquots at -20°C for short-term (up to 1 month) or -80°C for long-term (up to 6 months) storage. [9][18]Always protect the vials from light.

• Stability: While many compounds are stable for months under these conditions, the stability of Thieno[2,3-c]pyridine hydrochloride in DMSO has not been exhaustively published. [19][20]For long-term studies, periodic QC checks on a stored aliquot are recommended to ensure the compound has not degraded.

Application in Assays: The Final Dilution

The transition from a 100% DMSO stock to an aqueous assay buffer is a high-risk step for compound precipitation.

• Stepwise Dilution: Never dilute the high-concentration DMSO stock directly into your final aqueous buffer in one large step. It is best to perform an intermediate dilution in 100% DMSO before the final dilution into the assay medium.

• Final DMSO Concentration: The final concentration of DMSO in the cell culture or assay buffer should be kept as low as possible, typically ≤0.5% , to avoid solvent-induced artifacts or cytotoxicity. [11][12][18]* Vehicle Control: Always include a vehicle control in all experiments. This control should contain the same final concentration of DMSO as the experimental samples, allowing you to distinguish the effect of the compound from the effect of the solvent. [11][18]

References

• Ziath. (n.d.). The Effects of Water on DMSO and Effective Hydration Measurement. Ziath. [Link]

• NextSDS. (n.d.). Thieno(2,3-c)pyridine, hydrochloride — Chemical Substance Information. [Link]

• GE Healthcare Life Sciences. (2011). Buffer and sample preparation for direct binding assay in 2% DMSO. [Link]

• NextSDS. (n.d.). 3-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine hydrochloride. [Link]

• Cheng, X., Hochlowski, J., et al. (2003). Studies on Repository Compound Stability in DMSO under Various Conditions. Journal of Biomolecular Screening.

• Novartis. (2011). Implementation of high-throughput quality control processs within compound management. European Lab Automation. [Link]

• Wikipedia. (n.d.). Dimethyl sulfoxide. [Link]

• Ziath. (n.d.). Samples in DMSO: What an end user needs to know. [Link]

• PubChem. (n.d.). Thieno(2,3-c)pyridine. National Center for Biotechnology Information. [Link]

• Cheng, X., et al. (2003). Studies on repository compound stability in DMSO under various conditions. PubMed. [Link]

• PubChem. (n.d.). 4,5,6,7-Tetrahydrothieno(3,2-c)pyridinium chloride. National Center for Biotechnology Information. [Link]

• Technology Networks. (2022). Quality Control During Drug Development. [Link]

• Capot Chemical. (2013). MSDS of 4,5,6,7-Tetrahydrothieno[3,2-c]pyridine hydrochloride. [Link]

• Gerard, F., et al. (2015). Implementation of high-throughput quality control processes within Compound Management. ELRIG. [Link]

• ChemBK. (2024). 4,5,6,7-Tetrahydrothieno[3,2-c]pyridine hydrochloride. [Link]

• Porton PharmaTech. (n.d.). Comprehensive Analytical R&D and QC Expertise in Pharmaceutical Development. [Link]

• Google Patents. (n.d.).

• Haverkate, N. A., et al. (2022). Disruption of Crystal Packing in Thieno[2,3-b]pyridines Improves Anti-Proliferative Activity. Molecules. [Link]

• ResearchGate. (n.d.). (PDF) Thienopyridines: Synthesis, Properties, and Biological Activity. [Link]

• Al-Ostath, A., et al. (n.d.). Design, synthesis, and in silico studies of new quinazolinones tagged thiophene, thienopyrimidine, and thienopyridine scaffolds as antiproliferative agents with potential p38α MAPK kinase inhibitory effects. PMC. [Link]

• MDPI. (2025). Unveiling the Solvent Effect: DMSO Interaction with Human Nerve Growth Factor and Its Implications for Drug Discovery. [Link]

• Grunewald, G. L., et al. (n.d.). Synthesis of 4,5,6,7-Tetrahydrothieno[3,2-c]pyridines and Comparison with Their Isosteric 1,2,3,4-Tetrahydroisoquinolines as Inhibitors of Phenylethanolamine N-Methyltransferase. PMC. [Link]

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Application Note: Thieno[2,3-c]pyridine Hydrochloride in Medicinal Chemistry &amp; Drug Discovery

Document Type: Technical Application Note & Experimental Protocol Target Audience: Medicinal Chemists, Pharmacologists, and Preclinical Development Scientists

Executive Summary & Pharmacological Landscape

The thieno[2,3-c]pyridine scaffold—a fused heterocyclic system combining an electron-rich thiophene ring with an electron-deficient pyridine—has emerged as a highly privileged structure in modern drug discovery[1]. Formulating this core as a hydrochloride salt is a deliberate physicochemical strategy to dramatically enhance aqueous solubility, a critical parameter for both in vitro assay reliability and in vivo bioavailability[2].

Unlike its more common isomers, the[2,3-c] configuration provides a unique spatial arrangement of hydrogen bond acceptors and pi-stacking interfaces, making it an exceptional pharmacophore for interacting with deep hydrophobic pockets in kinases and molecular chaperones[3]. Recent medicinal chemistry campaigns have successfully leveraged this scaffold for oncology and immunology applications, specifically targeting Hsp90 , CYP17 , and Cell Adhesion Molecules (CAMs) [4][5][6].

Mechanistic Pathways & Target Validation

Hsp90 Inhibition in Oncology

Heat shock protein 90 (Hsp90) is a molecular chaperone responsible for stabilizing client oncoproteins (e.g., EGFR, CDK4). Thieno[2,3-c]pyridine derivatives act as competitive inhibitors at the ATP-binding pocket of Hsp90[1]. By displacing ATP, these compounds prevent the chaperone cycle, leading to the ubiquitination and proteasomal degradation of client proteins. Flow cytometry validates that this mechanism predominantly induces G2 phase cell cycle arrest rather than immediate apoptosis[4].

Caption: Mechanism of action for Thieno[2,3-c]pyridine-mediated Hsp90 inhibition and client protein degradation.

CYP17 Antagonism for Prostate Cancer

The inhibition of CYP17 is a validated strategy to block androgen biosynthesis. Novel 1,2,3,4-tetrahydrobenzo[4,5]thieno[2,3-c]pyridine derivatives have demonstrated potent, selective inhibition of both rat and human CYP17 proteins, significantly reducing testosterone production in H295R cell lines while avoiding off-target CYP450 interactions (e.g., 3A4, 2D6)[6].

Quantitative Profiling of Lead Candidates

The table below synthesizes the structure-activity relationship (SAR) data for top-performing thieno[2,3-c]pyridine derivatives across various therapeutic targets.

Target / Application	Lead Compound	Cell Line / Enzyme	IC50 / Potency	Reference
Hsp90 Inhibition	Compound 6i (Thiomorpholine hybrid)	HSC3 (Head & Neck Cancer)	10.8 µM	[4]
Hsp90 Inhibition	Compound 6i (Thiomorpholine hybrid)	T47D (Breast Cancer)	11.7 µM	[4]
CYP17 Inhibition	Compound 9c	Human CYP17 Protein	20 nM	[6]
CYP17 Inhibition	Compound 9c	Rat CYP17 Protein	16 nM	[6]
CAM Antagonism	A-205804	HUVECs (E-selectin)	Selective Suppression	[5]

Process Chemistry & Self-Validating Protocols

Workflow: From Synthesis to Mechanistic Validation

To ensure high-fidelity data, the drug discovery workflow must integrate synthesis, primary viability screening, and secondary mechanistic validation.

Caption: Iterative drug discovery and validation workflow for Thieno[2,3-c]pyridine derivatives.

Protocol 1: Metal-Free Synthesis of the Thieno[2,3-c]pyridine Core

Causality Note: Traditional cross-coupling methods leave trace heavy metals (e.g., Palladium) that can artificially inflate cytotoxicity in downstream cellular assays. We utilize a metal-free denitrogenative transformation to guarantee that observed biological activity is intrinsic to the compound[3].

Step-by-Step Methodology:

• Triazolization: React 2-acetylthiophene with an azide source in a one-pot reaction to yield 1-(2,2-dimethoxyethyl)-5-(thiophen-2-yl)-1H-1,2,3-triazole[3].

• Cyclization: Subject the intermediate to a modified Pomeranz-Fritsch cyclization using a mild acid catalyst to form the fused triazolopyridine intermediate[1][3].

• Denitrogenative Transformation: Apply thermal or acid-mediated conditions to drive denitrogenation, yielding the bare thieno[2,3-c]pyridine core[3].

• Salt Formation (Self-Validation): Dissolve the free base in anhydrous diethyl ether and bubble dry HCl gas. The immediate precipitation of the hydrochloride salt confirms basic nitrogen availability and purifies the compound from non-basic organic impurities. Filter and dry under vacuum.

Protocol 2: In Vitro Target Validation (Hsp90 Inhibition)

Causality Note: The MTT assay provides a bulk metric of metabolic viability, but it cannot distinguish between cell death and cell cycle arrest. Therefore, this protocol mandates a secondary Annexin V/Propidium Iodide (PI) flow cytometry step to validate the exact mechanism (G2 arrest)[4].

Step-by-Step Methodology:

• Cell Seeding: Seed HSC3 and MCF7 cells in 96-well plates at 5×103 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C (5% CO2).

• Compound Treatment: Dissolve the thieno[2,3-c]pyridine hydrochloride derivative in sterile PBS (leveraging its aqueous solubility) to create a 10 mM stock. Perform serial dilutions (1 µM to 100 µM) and treat the cells for 48 hours[2][4].

• MTT Assay (Primary Screen): Add 20 µL of MTT solution (5 mg/mL) to each well. Incubate for 4 hours. Remove media and solubilize formazan crystals with 150 µL DMSO. Read absorbance at 570 nm to calculate the IC50[4].

• Flow Cytometry (Secondary Validation): Harvest cells treated at the calculated IC50 concentration. Wash with cold PBS and resuspend in binding buffer. Add 5 µL Annexin V-FITC and 5 µL PI. Incubate in the dark for 15 minutes.

• Data Interpretation: Analyze via flow cytometry. A shift towards PI-positive/Annexin-negative populations with a doubled DNA content definitively validates G2 phase cell cycle arrest, confirming Hsp90 inhibition rather than non-specific necrotic toxicity[4].

Process Chemistry Considerations: The Clopidogrel Impurity Paradigm

For scientists scaling up thienopyridine derivatives, strict isomeric control is paramount. While the [3,2-c] isomer is the active core of the blockbuster anti-platelet drug Clopidogrel, the 4,5,6,7-tetrahydrothieno[2,3-c]pyridine hydrochloride isomer is a well-documented precursor to "Impurity B" in Clopidogrel synthesis[7].

When synthesizing [2,3-c] derivatives for oncology, researchers must utilize analytical techniques (such as 2D-NMR NOESY) to confirm the regiochemistry of the thiophene-pyridine fusion, ensuring no cross-contamination with the [3,2-c] isomer, which would introduce unwanted anti-thrombotic off-target effects.

References

• Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors. MDPI Pharmaceuticals. Available at: [Link]

• Synthesis and Mode of Action of 125I- and 3H-Labeled Thieno[2,3-c]pyridine Antagonists of Cell Adhesion Molecule Expression. ACS Publications. Available at: [Link]

• Discovery of novel 1,2,3,4-tetrahydrobenzo[4, 5]thieno[2, 3-c]pyridine derivatives as potent and selective CYP17 inhibitors. ChEMBL / European Journal of Medicinal Chemistry. Available at: [Link]

• Synthesis of Thieno[2,3-c]pyridine Derivatives by 1,2,3- Triazole-Mediated Metal-Free Denitrogenative Transformation. d-nb.info. Available at: [Link]

• An Improved Process For Preparation Of (+) S Clopidogrel Bisulphate. QuickCompany. Available at:[Link]

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Application Notes &amp; Protocols: In Vitro Assay Preparation for Thieno[2,3-c]pyridine Derivatives

Preamble: The Thieno[2,3-c]pyridine Scaffold - A Privileged Structure in Modern Drug Discovery

The thieno[2,3-c]pyridine core is a heterocyclic scaffold that has garnered significant attention in medicinal chemistry, rightfully earning its status as a "privileged structure."[1] Its inherent structural and electronic properties make it a versatile template for designing molecules with a wide array of biological activities. Researchers have successfully developed thieno[2,3-c]pyridine derivatives as potent agents in oncology, neurology, and infectious diseases.[1][2][3]

A primary focus of this scaffold has been in the development of anticancer therapeutics.[1] Certain derivatives have been identified as potent inhibitors of Heat Shock Protein 90 (Hsp90), a molecular chaperone crucial for the stability of numerous oncoproteins.[4][5][6] By inhibiting Hsp90, these compounds can trigger the degradation of client proteins, leading to cell cycle arrest and apoptosis.[1] Other anticancer mechanisms identified for this class of compounds include the inhibition of phosphoinositide phospholipase C (PI-PLC) and the modulation of multiple other biological targets related to tumorigenesis, such as protein kinases.[7][8]

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals. It provides detailed protocols for the in vitro evaluation of thieno[2,3-c]pyridine derivatives, moving from direct biochemical target engagement to cell-based phenotypic and mechanistic assays. The methodologies herein are designed to be robust and self-validating, providing a clear path to understanding the efficacy and mechanism of action of this promising compound class.

Section 1: Biochemical Assays for Direct Target Engagement - The Kinase Example

Many thieno[2,3-c]pyridine derivatives function by inhibiting protein kinases, enzymes that catalyze the phosphorylation of substrates by transferring a phosphate group from ATP.[9] Dysregulation of kinase activity is a hallmark of many cancers, making them a prime therapeutic target.[10] Biochemical assays are essential for determining the direct inhibitory effect of a compound on a purified kinase enzyme, providing a clean, cell-free system to quantify potency (e.g., IC₅₀).

Luminescence-Based Kinase Activity Assay (Kinase-Glo®)

Principle of Causality: This assay quantifies kinase activity by measuring the amount of ATP remaining in solution after a kinase reaction. The Kinase-Glo® reagent uses the remaining ATP to drive a luciferase-luciferin reaction, generating a luminescent signal.[11][12] A high luminescent signal corresponds to low kinase activity (more ATP remaining), while a low signal indicates high kinase activity (less ATP remaining).[11] This inverse correlation allows for a sensitive measurement of kinase inhibition.[13]

Figure 1: Principle of the Kinase-Glo® Assay.

Experimental Protocol: Kinase-Glo® Assay

• Reagent Preparation:

  • Prepare the Kinase-Glo® Reagent by reconstituting the lyophilized substrate with the provided buffer, as per the manufacturer's instructions (e.g., Promega Corporation).[11] Allow it to equilibrate to room temperature before use.

  • Prepare the kinase reaction buffer, purified kinase enzyme, and substrate at 2X final concentration. The specific buffer conditions will be dependent on the kinase being assayed.

• Assay Plate Setup (384-well format):

  • Add 5 µL of kinase/substrate solution to each well.

  • Add 50 nL of the Thieno[2,3-c]pyridine derivative (in DMSO) or DMSO vehicle control using a pintool or acoustic dispenser. For manual addition, prepare a dilution series of the compound and add 5 µL.

  • Controls are critical for self-validation:

    • Negative Control (0% Inhibition): Kinase + Substrate + ATP + DMSO vehicle. This represents maximum kinase activity.

    • Positive Control (100% Inhibition): A known potent inhibitor of the target kinase.

    • "No Kinase" Control: Substrate + ATP + DMSO vehicle (no enzyme). This is used to determine the background signal.

• Kinase Reaction Initiation and Incubation:

  • Initiate the reaction by adding 5 µL of 2X ATP solution to each well. The final ATP concentration should ideally be at or near the Km for the specific kinase to ensure sensitive detection of ATP-competitive inhibitors.

  • Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes). This time should be determined empirically to ensure the reaction is in the linear range (typically <30% ATP consumption).

• Signal Generation and Detection:

  • Add 10 µL of the prepared Kinase-Glo® Reagent to each well.[14]

  • Mix briefly on a plate shaker and incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate reader (e.g., BMG LABTECH PHERAstar FS or similar).[15]

Homogeneous Proximity-Based Assay (AlphaLISA®)

Principle of Causality: The AlphaLISA® (Amplified Luminescent Proximity Homogeneous Assay) technology is a bead-based, no-wash immunoassay.[15] It relies on two bead types: Donor beads and Acceptor beads. When a biomolecular interaction brings the beads into close proximity (<200 nm), singlet oxygen produced by the Donor bead upon laser excitation (680 nm) diffuses to the Acceptor bead, triggering a chemiluminescent signal (emission at ~615 nm).[15][16] For a kinase assay, one antibody can be specific for the substrate, and the other for the phosphorylated product, allowing for direct measurement of product formation.

Figure 2: Workflow for an AlphaLISA® kinase assay.

Experimental Protocol: AlphaLISA® Kinase Assay

• Kinase Reaction:

  • In a 384-well plate, combine the Thieno[2,3-c]pyridine derivative, purified kinase, and biotinylated peptide substrate.

  • Initiate the reaction by adding ATP.

  • Incubate for the optimized duration at room temperature.

  • Stop the reaction by adding a solution containing EDTA.

• Detection:

  • Add a mixture of AlphaLISA® Acceptor beads conjugated to an anti-phospho-substrate antibody and Streptavidin-coated Donor beads.[15] The Donor beads will bind to the biotinylated substrate.[17]

  • Incubate the plate in the dark for 60 minutes at room temperature.[15]

  • Read the plate on an Alpha-enabled reader (e.g., PerkinElmer EnVision®).

Section 2: Cell-Based Assays for Phenotypic & Mechanistic Evaluation

While biochemical assays are crucial for determining direct target potency, cell-based assays are necessary to confirm that a compound can enter a cell, engage its target in a complex biological environment, and elicit a desired phenotypic response.[18][19]

Cell Viability / Cytotoxicity (MTT Assay)

Principle of Causality: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[20][21] Viable cells with active metabolism contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product.[22] The formazan crystals are then solubilized, and the absorbance of the resulting solution is measured spectrophotometrically. The intensity of the purple color is directly proportional to the number of metabolically active (viable) cells.[23]

Figure 3: Workflow of the MTT Cell Viability Assay.

Experimental Protocol: MTT Assay

• Cell Seeding:

  • Harvest cancer cells that are in the exponential growth phase.

  • Seed the cells into a 96-well flat-bottom plate at an optimized density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate overnight (37°C, 5% CO₂) to allow for cell attachment.

• Compound Treatment:

  • Prepare a serial dilution of the Thieno[2,3-c]pyridine derivatives in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds or DMSO vehicle control.

  • Incubate for the desired exposure time (e.g., 48 or 72 hours).

• MTT Incubation:

  • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.[21]

  • Add 10 µL of the MTT stock solution to each well (final concentration 0.5 mg/mL).[20]

  • Incubate the plate for 3-4 hours at 37°C, allowing the formazan crystals to form.[21][24]

• Solubilization and Measurement:

  • Carefully aspirate the medium from each well.

  • Add 150 µL of a solubilization solvent (e.g., DMSO) to each well to dissolve the formazan crystals.[23]

  • Wrap the plate in foil and shake on an orbital shaker for 15 minutes to ensure complete dissolution.[22]

  • Measure the absorbance at a wavelength between 550 and 600 nm (e.g., 570 nm) using a microplate reader.[20][22]

Target Engagement & Downstream Signaling (Western Blot for Phospho-Proteins)

Principle of Causality: To validate that a kinase-inhibiting Thieno[2,3-c]pyridine derivative is acting on its intended target within the cell, Western blotting is employed. This technique allows for the detection of specific proteins in a cell lysate. By using antibodies that specifically recognize the phosphorylated form of a target kinase or its substrate, one can visualize the decrease in phosphorylation upon treatment with the inhibitor. Comparing the signal from the phospho-specific antibody to that of an antibody against the total protein provides a normalized measure of target inhibition.[25][26]

Experimental Protocol: Western Blot for Phospho-Proteins

• Cell Lysis and Protein Quantification:

  • Culture and treat cells with the Thieno[2,3-c]pyridine derivative for an appropriate time (e.g., 1-4 hours).

  • Lyse the cells on ice using a lysis buffer (e.g., RIPA) supplemented with a cocktail of protease and, crucially, phosphatase inhibitors to preserve the phosphorylation state of proteins.

  • Quantify the protein concentration of the lysates using a standard method (e.g., BCA assay).

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein from each sample (e.g., 20-30 µg) by boiling in SDS-PAGE sample buffer.

  • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis.

  • Transfer the separated proteins from the gel to a membrane (PVDF is recommended for its robustness).[26]

• Immunoblotting:

  • Block the membrane with a protein-rich solution to prevent non-specific antibody binding. For phospho-proteins, 5% Bovine Serum Albumin (BSA) in TBST is recommended over milk, as milk contains phosphoproteins (casein) that can cause high background.[25][27]

  • Incubate the membrane with a primary antibody specific to the phosphorylated target protein (e.g., anti-phospho-AKT Ser473) overnight at 4°C.

  • Wash the membrane thoroughly with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

  • Wash the membrane again.

• Detection:

  • Apply an enhanced chemiluminescence (ECL) substrate to the blot.

  • Capture the chemiluminescent signal using an imaging system.

  • Self-Validation: After imaging, the membrane can be stripped and re-probed with an antibody against the total protein (e.g., anti-total-AKT) to confirm equal protein loading and to normalize the phospho-signal.[26]

Section 3: Data Presentation & Analysis

Table 1: Recommended Starting Concentrations & Conditions

Assay Type	Compound Concentration Range	Key Parameter	Cell Line Example	Incubation Time
Kinase-Glo®	1 nM - 100 µM	IC₅₀ (Biochemical)	N/A (Purified Enzyme)	60 minutes
MTT Assay	10 nM - 100 µM	GI₅₀ / IC₅₀ (Cellular)	MCF-7, T47D, HSC3[4]	48 - 72 hours
Western Blot	1x, 5x, 10x GI₅₀	Target Modulation	As per MTT results	1 - 24 hours

IC₅₀ Calculation

For both biochemical and cell viability assays, data should be normalized to controls: % Inhibition = 100 * (1 - (Signal_Compound - Signal_Min) / (Signal_Max - Signal_Min))

The normalized data is then plotted against the logarithm of the compound concentration. A non-linear regression analysis (sigmoidal dose-response curve) is used to calculate the IC₅₀ value, which is the concentration of the inhibitor required to reduce the signal by 50%.

References

• The MTT Assay: A Valuable Tool for Measuring Cell Viability. Creative Diagnostics. [Link]

• Homogenous AlphaLISA assay for IgG. BMG Labtech. [Link]

• Best Practice for Western Blot Detection of Phosphorylation Events. Bio-Rad Antibodies. [Link]

• Cancer Cell-Based Assays. Charles River Laboratories. [Link]

• Synthesis and Mode of Action of 125I- and 3H-Labeled Thieno[2,3-c]pyridine Antagonists of Cell Adhesion Molecule Expression. ACS Publications. [Link]

• Cell-based Assays for Drug Discovery. Reaction Biology. [Link]

• Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors. MDPI. [Link]

• Cell-Based Methods for Determination of Efficacy for Candidate Therapeutics in the Clinical Management of Cancer. PMC. [Link]

• Western Blot for Phosphorylated Proteins - Tips & Troubleshooting. Bio-Techne. [Link]

• In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. Noble Life Sciences. [Link]

• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys. [Link]

• Discovery and biological evaluation of tetrahydrothieno[2,3-c]pyridine derivatives as selective metabotropic glutamate receptor 1 antagonists for the potential treatment of neuropathic pain. PubMed. [Link]

• Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase. PMC. [Link]

• Instruction manual ARC-Lum Protein Kinase Assay Kit. ARC-INNO. [Link]

• WESTERN BLOTTING OF PHOSPHO-PROTEINS PROTOCOL. ResearchGate. [Link]

• Development of a Cell-Based AlphaLISA Assay for High-Throughput Screening for Small Molecule Proteasome Modulators. PMC. [Link]

• Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3- c]pyridine Derivatives as Hsp90 Inhibitors. PubMed. [Link]

• Radioligand Binding Assay. Gifford Bioscience. [Link]

• Development of an AlphaLISA protein-protein interaction assay to screen for re-purposed drugs as targeted disruptors. BMG Labtech. [Link]

• Anticancer activity of some novel thieno [2, 3-d] pyrimidine derivatives. Allied Academies. [Link]

• Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors. Semantic Scholar. [Link]

• Kinase Inhibitor Screening Services. BioAssay Systems. [Link]

• Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction. PMC. [Link]

• Kinase assays. BMG LABTECH. [Link]

• Receptor Binding Assays for HTS and Drug Discovery. NCBI. [Link]

• Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors. ResearchGate. [Link]

• SIGMA RECEPTOR BINDING ASSAYS. PMC. [Link]

• Tethered Aryl Groups Increase the Activity of Anti-Proliferative Thieno[2,3-b]Pyridines by Targeting a Lipophilic Region in the Active Site of PI-PLC. PMC. [Link]

• Kinase Inhibitors as Therapeutics: A Review. Promega Connections. [Link]

• Thieno[2,3-b]pyridine compounds potently inhibit prostate cancer growth and motility. Endocrine Oncology. [Link]

• Synthesis, biological evaluation, and mechanistic investigation of tetrahydrothieno[2,3-c]pyridine derivatives as anti-Gram-negative bacterial agents. PubMed. [Link]

• New benzothieno[2,3-c]pyridines as non-steroidal CYP17 inhibitors: design, synthesis, anticancer screening, apoptosis induction, and in silico ADME profile studies. PMC. [Link]

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• 2. Discovery and biological evaluation of tetrahydrothieno[2,3-c]pyridine derivatives as selective metabotropic glutamate receptor 1 antagonists for the potential treatment of neuropathic pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, biological evaluation, and mechanistic investigation of tetrahydrothieno[2,3-c]pyridine derivatives as anti-Gram-negative bacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors [mdpi.com]
• 5. Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3- c]pyridine Derivatives as Hsp90 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Tethered Aryl Groups Increase the Activity of Anti-Proliferative Thieno[2,3-b]Pyridines by Targeting a Lipophilic Region in the Active Site of PI-PLC - PMC [pmc.ncbi.nlm.nih.gov]
• 8. eo.bioscientifica.com [eo.bioscientifica.com]
• 9. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 10. Kinase-Biologie [promega.de]
• 11. promega.com [promega.com]
• 12. Kinase-Glo® Luminescent Kinase Assay Platform Protocol [worldwide.promega.com]
• 13. bmglabtech.com [bmglabtech.com]
• 14. Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 15. bmglabtech.com [bmglabtech.com]
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• 22. MTT assay protocol | Abcam [abcam.com]
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• 24. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - UK [thermofisher.com]
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• 27. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Preventing Thermal Degradation of Thieno[2,3-c]pyridine Hydrochloride

Welcome to the Advanced Technical Support Center for handling Thieno[2,3-c]pyridine hydrochloride . As a critical building block in the synthesis of complex active pharmaceutical ingredients (APIs)—including various antiplatelet agents and fused heterocyclic drugs—this compound presents unique stability challenges.

This guide is designed for researchers, application scientists, and drug development professionals. It moves beyond basic handling instructions to explore the thermodynamic and kinetic causality behind thermal degradation, providing self-validating protocols to ensure scientific integrity during your workflows.

Mechanistic Causality: Why Does Thermal Degradation Occur?

To prevent degradation, one must first understand the chemical vulnerabilities of the thienopyridine scaffold. Thieno[2,3-c]pyridine hydrochloride is susceptible to three primary degradation pathways when subjected to thermal stress[1]:

• Thermal Dehydrohalogenation: At elevated temperatures (typically >60°C), the hydrochloride salt can dynamically dissociate, releasing HCl gas. The resulting free base is significantly more electron-rich, drastically lowering the activation energy required for subsequent oxidative attacks[1].

• Thiophene Ring Oxidation: The sulfur atom within the thiophene moiety is highly susceptible to autoxidation. Thermal energy accelerates the formation of transient S-oxides (sulfoxides and sulfones), which destabilizes the aromaticity of the fused system, leading to irreversible ring-opening[1][2].

• Moisture-Accelerated Hydrolytic Cleavage: Hydrochloride salts are inherently hygroscopic. When thermal stress is combined with ambient humidity, water molecules act as nucleophiles. This leads to the hydrolytic cleavage of the oxidized intermediates, ultimately resulting in the formation of dark, polymeric tar-like impurities[1][2].

Graph 1: Thermodynamic and kinetic degradation pathways of Thieno[2,3-c]pyridine HCl.

Troubleshooting & FAQs

Q1: My Thieno[2,3-c]pyridine HCl turns from an off-white powder to dark brown during vacuum drying. What is happening, and how do I fix it?

A: This discoloration is the visual hallmark of thiophene oxidation and subsequent polymerization[1]. It occurs because standard vacuum ovens often have uneven heating mantles, causing localized "hot spots" that exceed the dehydrohalogenation threshold (~60°C).

• The Fix: Never exceed 40°C during the drying phase. Utilize a high-vacuum system (<10 mbar) to compensate for the lower temperature. Furthermore, purge the vacuum oven with Argon (not Nitrogen) before pulling the vacuum. Argon is heavier than air and provides a superior inert blanket over the hygroscopic salt, preventing oxygen ingress during the drying cycle.

Q2: We are performing a coupling reaction that typically requires refluxing conditions (100°C+). How can we achieve this without degrading the starting material?

A: Subjecting Thieno[2,3-c]pyridine HCl to temperatures above 80°C in solution will lead to significant yield loss due to thermal degradation[3].

• The Fix: You must lower the activation energy of your reaction rather than increasing the thermal energy. Transition to highly active catalysts (e.g., Trifluoromethanesulfonic acid / TfOH) and utilize halogenated solvents like 1,2-Dichloroethane (DCE). Recent optimizations in thienopyridine synthesis have demonstrated that using TfOH in DCE allows the reaction temperature to be safely lowered to 80°C or below, preserving the integrity of the thienopyridine core and drastically improving isolated yields[3].

Q3: We observe a high percentage of unknown impurities during long-term storage of our bulk batches. How do we mitigate this?

A: The impurities are likely hydrolytic cleavage products[1]. Because the hydrochloride salt is hygroscopic, it pulls moisture from the headspace of the container. Over time, even at room temperature, this moisture facilitates slow hydrolysis[2].

• The Fix: Store the compound at 2–8°C in amber, light-blocking glass containers. The container must be backfilled with an inert gas prior to sealing. Include a desiccator pack (e.g., silica gel) in secondary packaging, but never in direct contact with the API.

Quantitative Data: Thermal Stability Matrix

The following table summarizes the causal relationship between environmental conditions and the degradation rate of Thieno[2,3-c]pyridine hydrochloride, allowing you to predict stability based on your experimental setup.

Temperature Condition	Atmosphere / Environment	Solvent Matrix	Degradation Observation	Recommended Action
2°C – 8°C	Inert (Argon/N₂)	Solid State (Dry)	< 0.5% over 12 months.	Optimal Storage. Maintain strict humidity control.
20°C – 25°C	Ambient Air (High RH)	Solid State	~2-5% degradation over 28 days (Oxidation)[1].	Store in desiccator; limit benchtop exposure.
> 60°C	Ambient Air	Solid State	Rapid discoloration; Dehydrohalogenation.	Avoid. Keep vacuum drying strictly < 40°C.
80°C	Inert (Argon)	1,2-Dichloroethane (DCE)	Stable for 1-3 hours during catalyzed reactions[3].	Optimal Reaction. Use TfOH catalyst to allow lower temps[3].
> 100°C	Ambient / Reflux	Protic Solvents (EtOH/H₂O)	Severe polymerization and ring-opening[2].	Avoid. Redesign synthetic route to avoid high-heat protic reflux.

Experimental Methodologies

To ensure trustworthiness and reproducibility, implement the following self-validating protocols in your laboratory.

Protocol A: Safe Vacuum Drying of Thieno[2,3-c]pyridine Hydrochloride

This protocol ensures the removal of residual solvents without triggering thermal dehydrohalogenation.

• Preparation: Transfer the damp Thieno[2,3-c]pyridine hydrochloride filter cake into a wide glass crystallization dish to maximize surface area.

• Inert Purge: Place the dish in a vacuum oven. Before applying heat, purge the oven chamber with Argon gas for 3 minutes.

• Vacuum Application: Engage the vacuum pump to achieve a pressure of <10 mbar.

• Controlled Heating: Set the oven temperature strictly to 35°C – 40°C . Causality note: Keeping the temperature below 50°C prevents the dissociation of the HCl salt, maintaining the electron-withdrawing effect that protects the thiophene ring from oxidation.

• Validation: Dry to a constant weight. A successful drying cycle will result in a free-flowing, off-white powder with no darkening or brown discoloration.

Protocol B: Temperature-Controlled Derivatization / Coupling

This protocol utilizes catalytic optimization to bypass the need for high-temperature refluxing[3].

• Solvent Selection: Suspend Thieno[2,3-c]pyridine hydrochloride (1.0 eq) in anhydrous 1,2-Dichloroethane (DCE) under an Argon atmosphere.

• Catalyst Addition: Add a catalytic amount of Trifluoromethanesulfonic acid (TfOH) (0.1 - 0.2 eq). Causality note: TfOH acts as a powerful proton donor, activating the electrophile at lower temperatures, thereby bypassing the need for destructive thermal energy[3].

• Reagent Addition: Introduce your nucleophile or coupling partner dropwise at room temperature.

• Controlled Heating: Gradually warm the reaction mixture to a maximum of 80°C . Monitor via TLC or HPLC.

• Quenching: Once complete (typically 1–3 hours), cool the reaction immediately to 0°C in an ice bath before aqueous workup to prevent hydrolytic degradation of the newly formed product.

Graph 2: Optimized end-to-end workflow for handling and reacting Thieno[2,3-c]pyridine HCl safely.

References

• Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction. National Center for Biotechnology Information (NIH). Available at:[Link]

• Mechanochemical Oxidative Degradation of Thienopyridine Containing Drugs: Toward a Simple Tool for the Prediction of Drug Stability. National Center for Biotechnology Information (NIH). Available at:[Link]

• Characterization of Prasugrel Degradation Profile by Several Oxidative Reagents using HPLC and LC-MS/MS Technique. Asian Journal of Chemistry. Available at: [Link]

Sources

• 1. Mechanochemical Oxidative Degradation of Thienopyridine Containing Drugs: Toward a Simple Tool for the Prediction of Drug Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. asianpubs.org [asianpubs.org]
• 3. Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Storage conditions to prevent moisture absorption in Thieno[2,3-c]pyridine hydrochloride

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals handling Thieno[2,3-c]pyridine hydrochloride—a highly sensitive active pharmaceutical ingredient (API) precursor and synthetic intermediate.

Mechanistic Insight: The Causality of Moisture Absorption

To effectively troubleshoot storage issues, it is critical to understand the thermodynamics of the compound. Thieno[2,3-c]pyridine is often formulated as a hydrochloride (HCl) salt to increase its aqueous solubility and bioavailability[1]. However, this salt formation inherently lowers the compound's critical relative humidity (CRH) , also known as the deliquescence point ( RH0​ ).

When the ambient relative humidity (RH) in your laboratory exceeds this RH0​ , the salt undergoes a moisture-induced, first-order phase transformation from a solid to a solution—a process known as deliquescence [2]. The crystalline solid interacts with atmospheric water vapor, leading to surface dissolution and the formation of a saturated aqueous layer. This rapidly disrupts the crystal lattice energy, causing caking, hydrate formation, and potentially facilitating the irreversible hydrolysis of the thienopyridine core[1][3].

Mechanism of Degradation

Mechanism of deliquescence and moisture-induced degradation in pharmaceutical salts.

Troubleshooting Guide & FAQs

Q: My Thieno[2,3-c]pyridine hydrochloride powder has turned into a sticky, clumped resin. Can it be salvaged? A: This physical change indicates that the ambient humidity exceeded the deliquescence point, causing surface dissolution and liquid bridge formation[3]. Do not use this material for sensitive quantitative assays , as the mass is now heavily skewed by water weight. To salvage the material for general qualitative synthesis, you can attempt vacuum drying over phosphorus pentoxide ( P2​O5​ ) or lyophilization. However, you must verify the structural integrity via HPLC and determine the residual moisture content via Karl Fischer titration before use[4].

Q: Why are my weighing results inconsistent from day to day? A: High-absorbency pharmaceutical materials rapidly pick up moisture during the weighing process if the environment is not strictly controlled. This moisture uptake directly inflates the apparent mass, leading to daily variations based on ambient lab humidity[5]. All weighing should be conducted in a controlled environment (ideally <30% RH).

Q: How should I store the bulk material upon receipt? A: The material should be stored at -20°C (or 2-8°C depending on the specific derivative's stability profile) under an inert atmosphere (Nitrogen or Argon)[6][7]. Cold storage slows degradation kinetics, while the inert atmosphere prevents both oxidation and moisture ingress.

Standard Operating Procedures (SOPs)

Protocol A: Aliquoting and Storage Workflow

To prevent moisture condensation on cold glass, this protocol utilizes a self-validating thermal equilibration step.

• Thermal Equilibration: Upon removing the bulk container from -20°C storage, place it immediately into a desiccator. Allow it to equilibrate to room temperature for at least 2 hours.

  • Causality: Opening a cold container in ambient air causes immediate condensation of atmospheric moisture directly onto the hygroscopic powder.

• Atmospheric Control: Transfer the sealed, room-temperature container into a glove box purged with Argon or dry Nitrogen (RH < 15%).

• Aliquoting: Weigh the required amounts into pre-dried amber glass vials.

  • Self-Validation: Weigh a control empty vial before and after the session to ensure no ambient moisture was absorbed by the glass itself.

• Sealing: Purge the headspace of each vial with Argon. Seal tightly with PTFE-lined caps and wrap the seal with Parafilm.

• Storage: Return the aliquots to -20°C storage, preferably within a secondary container containing indicating silica gel desiccant.

Step-by-step handling workflow to prevent moisture absorption in hygroscopic salts.

Protocol B: Moisture Content Verification via Karl Fischer (KF) Titration

If moisture exposure is suspected, quantify the water content to adjust downstream stoichiometric calculations.

• Method Selection: Use Volumetric KF Titration for expected moisture >1%, or Coulometric KF Titration for trace amounts (ppm levels)[8].

• Sample Preparation: Because hydrochloride salts can sometimes exhibit poor solubility in standard methanol-based KF reagents, add formamide to the titration vessel to improve dissolution, or conduct the titration at an elevated temperature (e.g., 50°C)[4].

• Oven Technique (Alternative): If the specific Thieno[2,3-c]pyridine derivative causes side reactions with the KF reagent, utilize the KF Oven technique. Heat the sample to drive off the water vapor into the titration cell using a dry carrier gas[4].

• Validation: Run a certified water standard before and after the sample to validate the reagent titer and system integrity.

Quantitative Data Summary

The table below illustrates the typical relationship between storage conditions and moisture uptake for highly hygroscopic hydrochloride salts.

Table 1: Impact of Storage Conditions on Hydrochloride Salt Stability

Storage Condition	Relative Humidity (RH)	Exposure Time	Moisture Uptake (%)	Physical State Observed
Glove Box (Argon)	< 15%	30 Days	< 0.1%	Free-flowing crystalline powder
Ambient Lab	40% - 50%	24 Hours	2.0% - 5.0%	Slight clumping, loss of flowability
Accelerated Stability	75%	1 Hour	> 10.0%	Deliquescence, sticky resin formation
Accelerated Stability	75%	7 Days	> 20.0%	Complete phase transition to saturated solution

(Note: Exact moisture uptake kinetics will vary based on the specific particle size, surface area, and exact derivative structure of your Thieno[2,3-c]pyridine hydrochloride batch).

References

• Gupta, et al. "Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations." National Institutes of Health (NIH). Available at: [Link]

• Eureka Dry Tech. "Humidity controlled storage in pharmaceutical applications." Eureka Dry Tech. Available at: [Link]

• Salameh, A. K., et al. "Implications of Deliquescence in Food and Pharmaceutical Products." NTNU. Available at: [Link]

• Van Campen, L., et al. "Deliquescence of pharmaceutical systems." ResearchGate. Available at: [Link]

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• 2. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 3. researchgate.net [researchgate.net]
• 4. Determination of Water Content in Hydrochloric acid Using Karl Fischer Titration [sigmaaldrich.com]
• 5. Humidity controlled storage in pharmaceutical applications [eurekadrytech.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. 7-CHLORO-THIENO[2,3-C] PYRIDINE | 28948-58-5 [chemicalbook.com]
• 8. m-chemical.co.jp [m-chemical.co.jp]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Thienopyridine Isomers: A Comparative Analysis of Thieno[2,3-c]pyridine vs. Thieno[3,2-c]pyridine Hydrochloride Reactivity

Introduction

The thienopyridine scaffold, a fusion of thiophene and pyridine rings, represents a privileged heterocyclic system in medicinal chemistry. Its derivatives are central to numerous therapeutic agents, most notably in the realm of antiplatelet drugs like Clopidogrel and Ticlopidine.[1][2][3] The specific arrangement of the fused rings gives rise to six possible isomers, each with a unique electronic landscape and, consequently, distinct chemical reactivity and biological activity.[4]

This guide provides an in-depth, objective comparison of the chemical reactivity of two specific and important isomers: Thieno[2,3-c]pyridine and Thieno[3,2-c]pyridine, presented as their hydrochloride salts. For researchers, scientists, and drug development professionals, understanding the nuanced differences in how these scaffolds react is paramount for the strategic design of novel derivatives, the optimization of synthetic routes, and the prediction of metabolic pathways. We will dissect their structural and electronic properties and provide supporting experimental data to illuminate the causality behind their divergent chemical behavior.

Part 1: Structural and Electronic Divergence

The fundamental difference between Thieno[2,3-c]pyridine and Thieno[3,2-c]pyridine lies in the point of fusion between the thiophene and pyridine rings. This seemingly subtle architectural shift has profound implications for the molecule's electron density distribution, which is the primary determinant of its chemical reactivity.

• Thieno[2,3-c]pyridine: The thiophene ring is fused at the 'c' face of the pyridine ring (between positions 3 and 4). The sulfur atom is positioned meta to the pyridine nitrogen.

• Thieno[3,2-c]pyridine: The thiophene ring is fused at the 'c' face, but with the thiophene orientation flipped. The sulfur atom is positioned para to the pyridine nitrogen.

The hydrochloride salt form, wherein the pyridine nitrogen is protonated, further accentuates the electronic differences. The protonated nitrogen acts as a strong electron-withdrawing group, influencing the reactivity of the entire bicyclic system.

Caption: Isomeric Structures of Thienopyridines.

The electron-donating nature of the sulfur atom's lone pairs counteracts the electron-withdrawing effect of the pyridinium ring. The interplay of these effects dictates the most probable sites for electrophilic and nucleophilic attack. Computational studies on related tetrahydrothienopyridine derivatives show that the nitrogen atom of the piperidine ring is a significant nucleophilic site, while electrophilic sites are distributed across the scaffold.[5] This underlying principle extends to the aromatic parent compounds, where the electron density is highest on the thiophene ring, making it the preferred site for electrophilic substitution.

Part 2: A Head-to-Head Comparison of Chemical Reactivity

The distinct electronic profiles of the two isomers manifest as different regioselectivities and reaction efficiencies in various chemical transformations.

Electrophilic Aromatic Substitution (EAS)

Electrophilic attack is generally directed towards the electron-rich thiophene ring. The precise position of substitution, however, is a function of the isomer's structure.

• Thieno[2,3-c]pyridine: The positions C2 and C3 on the thiophene ring are most susceptible to electrophilic attack. Experimental evidence shows that functionalization often occurs at these positions. For instance, deprotonation followed by reaction with an electrophile can introduce substituents at the C2 position.[6]

• Thieno[3,2-c]pyridine: The C2 and C3 positions are also the primary sites for electrophilic attack in this isomer.

While direct comparative studies on EAS for the parent compounds are scarce, the general principles of thiophene chemistry suggest that the position alpha to the sulfur (C2) is typically the most reactive.

A related transformation involves the oxidation of the sulfur atom. For the Thieno[2,3-c]pyridine scaffold, oxidation with reagents like mCPBA has been reported, which can then facilitate further reactions.[6]

Reactivity of the Pyridine Ring

The protonated pyridine ring in the hydrochloride salts is highly deactivated towards electrophilic substitution. However, it is primed for nucleophilic aromatic substitution (NAS), particularly if a suitable leaving group is present at positions C4 or C7.

• Thieno[2,3-c]pyridine: Halogenation can be achieved on the pyridine ring. For example, oxidation followed by treatment with POBr₃ can introduce a bromine atom exclusively at the C7-position.[6] This 7-bromo derivative is a versatile handle for cross-coupling reactions.

• Thieno[3,2-c]pyridine: The reactivity is expected to be similar, with positions C4 and C7 being the most likely sites for nucleophilic substitution on an appropriately activated substrate.

The utility of these halogenated intermediates is demonstrated in their successful application in Suzuki, Stille, and Buchwald amination reactions, allowing for the introduction of a wide array of substituents.[6]

Reactivity of Tetrahydro-Derivatives: The Gateway to Antiplatelet Agents

Much of the synthetic work on these scaffolds focuses on their 4,5,6,7-tetrahydro derivatives, which form the core of blockbuster drugs.[7][8][9][10] In these reduced forms, the primary site of reactivity is the secondary amine of the piperidine ring.

• Tetrahydrothieno[3,2-c]pyridine: This is the more extensively studied isomer due to its presence in Ticlopidine and Clopidogrel. The secondary amine readily undergoes N-alkylation and N-acylation. Numerous patents and publications describe the alkylation with various α-haloesters and benzyl halides, which is a key step in the synthesis of these drugs.[3][11][12]

• Tetrahydrothieno[2,3-c]pyridine: While less explored commercially, the secondary amine in this isomer is also a reactive nucleophile. Computational analysis of a derivative indicated a high electron density around the secondary amine, confirming its nucleophilic character.[5] It is expected to undergo similar N-functionalization reactions as its [3,2-c] counterpart.

The key difference in this context is not so much the intrinsic reactivity of the nitrogen atom, which should be broadly similar, but the vast disparity in the volume of documented synthetic applications, driven by the commercial success of the thieno[3,2-c]pyridine-based drugs.

Part 3: Experimental Data & Protocols

To provide a practical context, we summarize representative transformations and provide detailed experimental protocols.

Data Summary Table

Reaction Type	Isomer	Reagents & Conditions	Position of Reaction	Outcome/Yield	Reference
Bromination	Thieno[2,3-c]pyridine	1. mCPBA 2. POBr₃	C7	Exclusive bromination at the 7-position.	[6]
Metalation/Stille Coupling	Thieno[2,3-c]pyridine	1. Deprotonation 2. Trimethyltin chloride 3. Stille reaction	C2	Conversion to other C2 derivatives.	[6]
N-Alkylation	4,5,6,7-Tetrahydrothieno[3,2-c]pyridine	Methyl 2-chloro-o-chlorophenylacetate, K₂CO₃, DMF, 90°C, 4h	N5	Synthesis of Clopidogrel precursor. Yield: 46%.	[12]
Denitrogenative Transformation	Thieno[2,3-c]pyridine precursor	Acid-mediated denitrogenation of a triazolo intermediate	C7	Formation of 7-(substituted methyl)thieno[2,3-c]pyridines.	[13][14][15]

Experimental Protocols

Protocol 1: N-Alkylation of 4,5,6,7-Tetrahydrothieno[3,2-c]pyridine (Synthesis of a Clopidogrel Analogue)

This protocol is adapted from established procedures for the synthesis of thieno[3,2-c]pyridine derivatives.[11][12]

Causality: This reaction exemplifies the nucleophilic character of the secondary amine in the tetrahydro-scaffold. Potassium carbonate acts as a base to deprotonate the starting hydrochloride salt and neutralize the acid formed during the reaction, while DMF serves as a polar aprotic solvent suitable for Sₙ2 reactions.

Caption: Workflow for N-Alkylation.

Step-by-Step Methodology:

• To a solution of 20 g (0.144 mole) of 4,5,6,7-tetrahydrothieno[3,2-c]pyridine in 200 ml of dimethylformamide (DMF), add 31.47 g (0.144 mole) of methyl 2-chloro-o-chlorophenylacetate.[11]

• Add 19.82 g (0.144 mole) of potassium carbonate to the mixture.[11]

• Heat the reaction mixture at 90°C for 4 hours, monitoring progress by TLC.

• After completion, cool the reaction medium to room temperature.

• Filter the inorganic salts and evaporate the solvent under reduced pressure.

• The resulting residue is taken up in water and extracted with a suitable organic solvent, such as ethyl ether.

• The organic phases are combined, dried over anhydrous sodium sulfate, filtered, and concentrated to yield the crude product, which can be further purified by column chromatography or crystallization.

Protocol 2: Synthesis of a 7-Substituted Thieno[2,3-c]pyridine Derivative

This protocol is based on a novel metal-free method involving a denitrogenative transformation.[13][14][15]

Causality: This multi-step synthesis showcases a modern approach to functionalizing the Thieno[2,3-c]pyridine core. The key step is an acid-mediated denitrogenative transformation of a fused 1,2,3-triazole intermediate. This avoids harsh conditions and metal catalysts, offering a milder route to novel derivatives.

Caption: Synthesis via Denitrogenative Transformation.

Step-by-Step Methodology:

• Intermediate Synthesis: The precursor, thieno[2,3-c][6][13][16]triazolo[1,5-a]pyridine, is synthesized via a one-pot triazolation followed by a modified Pomeranz-Fritsch reaction, starting from 2-acetylthiophene.[13]

• Denitrogenation: The fused triazole intermediate is subjected to an acid-mediated reaction. For example, to synthesize the alcohol derivative (4a), the intermediate is reacted with 1 M H₂SO₄/H₂O.[13]

• Ester Formation: To form ester derivatives, the reaction is carried out with a liquid carboxylic acid as the solvent at 100°C for 1-3 hours.[13]

• Work-up and Purification: Following the reaction, standard aqueous work-up and purification by column chromatography provide the desired 7-substituted thieno[2,3-c]pyridine derivatives in good yields.[13]

Conclusion

While Thieno[2,3-c]pyridine and Thieno[3,2-c]pyridine are structural isomers, their reactivity profiles exhibit critical distinctions driven by their unique electronic architecture.

• Key Takeaway: The relative orientation of the sulfur and nitrogen atoms dictates the regioselectivity of substitution reactions on the aromatic core. The Thieno[3,2-c]pyridine scaffold has been overwhelmingly favored in pharmaceutical development, leading to a more extensive body of literature on the reactivity of its tetrahydro derivative, particularly in N-alkylation reactions.

• Strategic Implications: For drug designers, the Thieno[2,3-c]pyridine scaffold represents a less-explored but equally promising template. Its unique reactivity, such as the selective C7-bromination, opens avenues for novel derivatization strategies that are distinct from those traditionally used for the [3,2-c] isomer. Modern synthetic methods, like the denitrogenative transformation, are expanding the toolkit for accessing novel Thieno[2,3-c]pyridine derivatives under mild, metal-free conditions.[15]

Ultimately, a thorough understanding of the subtle yet significant differences in reactivity between these isomers is not merely an academic exercise. It is a crucial component of the rational design process, enabling scientists to purposefully navigate the chemical space of thienopyridines to craft the next generation of innovative therapeutics.

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LC-MS/MS analysis and fragmentation patterns of Thieno[2,3-c]pyridine hydrochloride

An In-Depth Guide to the LC-MS/MS Analysis and Fragmentation of Thieno[2,3-c]pyridine Hydrochloride: A Comparative Analysis

Introduction: The Analytical Imperative for Novel Heterocycles

Thieno[2,3-c]pyridine hydrochloride belongs to a class of sulfur and nitrogen-containing heterocyclic compounds that are of significant interest in medicinal chemistry and drug development. These scaffolds are often explored for their potential as therapeutic agents, making their precise identification and quantification critical throughout the research and development pipeline. The structural complexity of fused ring systems necessitates robust analytical methodologies to confirm identity, assess purity, and understand metabolic fate.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) stands as the gold standard for this purpose, offering unparalleled sensitivity and specificity. This guide, written from the perspective of a Senior Application Scientist, provides a detailed exploration of a proposed LC-MS/MS method for Thieno[2,3-c]pyridine hydrochloride. We will delve into the rationale behind experimental choices, predict the characteristic fragmentation patterns you can expect to observe, and objectively compare the performance of LC-MS/MS with alternative analytical techniques, supported by experimental principles and data from related molecular classes.

Part 1: The Primary Analytical Approach: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the cornerstone for the analysis of pharmaceutical compounds in complex matrices due to its exceptional sensitivity, selectivity, and wide dynamic range. For a polar, ionizable molecule like Thieno[2,3-c]pyridine hydrochloride, this technique is particularly well-suited.

A Proposed, Optimized LC-MS/MS Methodology

While specific application notes for this exact molecule are not prevalent, a robust method can be developed based on its physicochemical properties and established principles for analyzing polar heterocyclic amines.

Liquid Chromatography (LC): The Science of Separation

The goal of the chromatographic step is to retain and resolve the analyte of interest from potential impurities, isomers, and matrix components before it enters the mass spectrometer. Given that Thieno[2,3-c]pyridine hydrochloride is a polar, water-soluble salt, a reversed-phase (RP) separation is the logical starting point.

• Column Selection: A C18 column is the workhorse of reversed-phase chromatography. For polar analytes, a column with polar end-capping or a polar-embedded stationary phase can provide better retention and peak shape, preventing the analyte from eluting too close to the solvent front.

• Mobile Phase: The mobile phase must be compatible with electrospray ionization. A typical choice would be a gradient elution using water and acetonitrile or methanol. The addition of a small amount of an acid, such as 0.1% formic acid, to the mobile phase is crucial. This serves two purposes: it ensures the analyte, a basic pyridine derivative, remains in its protonated (ionized) state for optimal retention and subsequent ionization, and it provides a source of protons to facilitate positive mode electrospray.[1][2]

• Gradient Elution: A gradient elution, starting with a high percentage of the aqueous phase and gradually increasing the organic phase, will ensure that the polar analyte is retained on the column before being eluted as a sharp, symmetrical peak.

Mass Spectrometry (MS): The Science of Detection and Identification

The mass spectrometer provides two critical pieces of information: the mass-to-charge ratio (m/z) of the intact molecule (the precursor ion) and the m/z of the fragments generated from it (the product ions).

• Ionization: Electrospray Ionization (ESI) is the ideal technique for polar, pre-ionized molecules like Thieno[2,3-c]pyridine hydrochloride. Operating in positive ion mode ([M+H]⁺) is the clear choice, as the pyridine nitrogen is readily protonated.

• Tandem Mass Spectrometry (MS/MS): To achieve definitive identification and quantification, we employ MS/MS. The first stage (Q1) isolates the protonated molecular ion (precursor ion). This ion is then passed into a collision cell (Q2), where it is fragmented by collision with an inert gas like argon or nitrogen (Collision-Induced Dissociation, CID). The resulting fragment ions (product ions) are then separated and detected in the third stage (Q3). This process provides a highly specific fragmentation "fingerprint" for the molecule.

Predicted Fragmentation Pattern of Thieno[2,3-c]pyridine Hydrochloride

Understanding the fragmentation is key to developing a selective MS/MS method. The structure of Thieno[2,3-c]pyridine (C₇H₅NS, Molecular Weight: 135.19 g/mol ) suggests a stable aromatic system.[3] Protonation is expected to occur at the most basic site, the nitrogen atom of the pyridine ring. The fragmentation energy supplied during CID will then induce cleavage of the fused ring system.

Based on the fragmentation of related pyridine and thiophene heterocycles, we can predict the following primary fragmentation pathways.[4][5][6][7]

• Initial Protonation: The molecule accepts a proton, forming the precursor ion [C₇H₅NS + H]⁺ with an m/z of 136.

• Ring Cleavage Pathways:

  • Loss of HCN: A common fragmentation pathway for pyridine rings involves the loss of hydrogen cyanide, which would lead to a fragment ion.

  • Loss of C₂H₂: Cleavage of the pyridine ring could also result in the loss of acetylene.

  • Thiophene Ring Fragmentation: Subsequent or alternative fragmentation could involve the cleavage of the thiophene ring, potentially leading to the loss of a thioformyl radical (CHS) or other sulfur-containing fragments.

The proposed fragmentation cascade is visualized in the diagram below.

Caption: Predicted major fragmentation pathways for protonated Thieno[2,3-c]pyridine.

Data Summary for Method Development

Analyte	Precursor Ion (m/z)	Proposed Product Ion 1 (m/z)	Proposed Product Ion 2 (m/z)	Proposed Product Ion 3 (m/z)
Thieno[2,3-c]pyridine	136	110	109	91

Part 2: A Comparative Guide to Alternative Analytical Techniques

While LC-MS/MS is a powerful tool, a comprehensive analytical strategy often involves orthogonal techniques for confirmation or for different analytical questions.

Supercritical Fluid Chromatography-Tandem Mass Spectrometry (SFC-MS/MS)

SFC is a chromatographic technique that uses a supercritical fluid, typically carbon dioxide, as the mobile phase. It has seen a resurgence in popularity, especially for the analysis of polar compounds that can be challenging in reversed-phase LC.[3][8]

• Performance Comparison:

  • Speed: SFC often allows for faster separations than HPLC due to the low viscosity of the supercritical fluid mobile phase.[9]

  • Selectivity: SFC operates on a normal-phase separation principle, offering a different selectivity compared to reversed-phase LC. This "orthogonality" can be invaluable for separating isomers that are difficult to resolve by LC.

  • Environmental Impact: SFC significantly reduces the consumption of organic solvents, making it a "greener" analytical technique.

• Supporting Data: Studies have demonstrated the successful application of SFC-MS/MS for the simultaneous determination of various nitrogen-containing heterocyclic compounds, highlighting its suitability for this class of molecules.[8] For Thieno[2,3-c]pyridine, SFC could provide a high-throughput alternative, especially for screening applications.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique for the analysis of volatile and thermally stable compounds. It offers excellent chromatographic resolution and is often coupled with Electron Ionization (EI), which provides rich, reproducible fragmentation patterns for library matching.

• Performance Comparison:

  • Volatility: The primary limitation for Thieno[2,3-c]pyridine hydrochloride is its salt form, which is non-volatile. Direct analysis by GC-MS is not feasible.

  • Derivatization: To make the analyte amenable to GC, a derivatization step would be required to convert it into a more volatile form. This adds complexity, time, and a potential source of analytical error to the workflow.

  • Applicability: While GC-MS is a primary method for identifying many nitrogen-containing heterocycles, it is generally better suited for less polar and more volatile analogues, not hydrochloride salts.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is not a separation technique but the most powerful tool for unambiguous structural elucidation.

• Performance Comparison:

  • Structural Information: While MS/MS provides information about the mass of the molecule and its fragments, NMR provides detailed information about the chemical environment of each atom (specifically ¹H and ¹³C), revealing the exact connectivity and structure of the molecule.

  • Sensitivity and Quantification: NMR is inherently much less sensitive than MS, making it unsuitable for trace-level quantification in complex matrices. LC-MS/MS is the superior choice for this purpose.

  • Role: NMR is a complementary, not a competitive, technique. It is essential for the initial characterization and structural confirmation of a synthesized standard of Thieno[2,3-c]pyridine hydrochloride, which is then used to develop and validate the quantitative LC-MS/MS method.[11][12]

Part 3: Experimental Protocols and Workflow

A self-validating system is built on clear, reproducible protocols. Below is a detailed methodology for the proposed LC-MS/MS analysis.

Step-by-Step LC-MS/MS Protocol

• Standard Preparation:

  • Prepare a 1 mg/mL stock solution of Thieno[2,3-c]pyridine hydrochloride in methanol or a water/methanol mixture.

  • Perform serial dilutions to create a calibration curve ranging from low pg/mL to ng/mL concentrations, depending on the required sensitivity.

• Sample Preparation:

  • For analysis in biological matrices (e.g., plasma), a protein precipitation step (e.g., with acetonitrile) followed by centrifugation is a common starting point.

  • Alternatively, solid-phase extraction (SPE) can be used for cleaner samples and to achieve lower detection limits.

• LC-MS/MS System Configuration:

  • LC System: HPLC or UHPLC system.

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.3 mL/min.

  • Gradient: 5% B to 95% B over 5 minutes.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: Triple Quadrupole Mass Spectrometer.

  • Ionization Source: Electrospray Ionization (ESI), Positive Mode.

• MS/MS Parameter Optimization:

  • Infuse a standard solution directly into the mass spectrometer to optimize source parameters (e.g., capillary voltage, gas flow, temperature).

  • Perform a product ion scan of the precursor ion (m/z 136) to identify the most intense and stable fragment ions.

  • For each selected fragment ion, perform a collision energy optimization to find the voltage that yields the highest intensity.

• Data Acquisition:

  • Set up a Multiple Reaction Monitoring (MRM) method using the optimized precursor-product ion transitions. Typically, one transition is used for quantification (quantifier) and one or two others for confirmation (qualifiers).

Overall Analytical Workflow

The following diagram outlines the complete process from sample receipt to final data reporting.

Caption: A typical workflow for quantitative analysis by LC-MS/MS.

Conclusion

For the sensitive and selective analysis of Thieno[2,3-c]pyridine hydrochloride, LC-MS/MS is the superior technique. Its ability to handle polar, non-volatile compounds, coupled with the specificity of tandem mass spectrometry, makes it the ideal choice for quantification in complex environments like biological fluids or for purity assessment of active pharmaceutical ingredients. While SFC-MS/MS presents a compelling high-throughput and green alternative with orthogonal selectivity, and NMR remains indispensable for definitive structural confirmation, the established robustness and sensitivity of LC-MS/MS secure its position as the primary analytical tool in the development of drugs based on this important heterocyclic scaffold.

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A Comparative Benchmarking Guide to the Commercial Synthesis of Thieno[2,3-c]pyridine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

The thieno[2,3-c]pyridine core is a significant heterocyclic scaffold in medicinal chemistry, forming the backbone of several commercially important pharmaceutical agents. The efficient and scalable synthesis of its hydrochloride salt is a critical consideration for drug development and manufacturing. This guide provides an in-depth, objective comparison of the most prominent commercial and scalable synthetic routes to Thieno[2,3-c]pyridine hydrochloride. We will delve into detailed experimental protocols, comparative cost-of-goods analysis, and a thorough examination of the yield, purity, safety, and environmental impact of each approach. This analysis is designed to empower researchers and process chemists to make informed decisions when selecting a synthetic strategy.

Executive Summary: A Comparative Overview of Synthetic Routes

Three primary synthetic strategies for the construction of the Thieno[2,3-c]pyridine scaffold have been identified and will be benchmarked in this guide. These routes are distinguished by their choice of starting material and the sequence of ring formation.

Synthetic Route	Starting Material	Key Advantages	Potential Disadvantages
Route 1: The Metal-Free Triazole Route	2-Acetylthiophene	Environmentally friendly, cost-effective starting material, avoids metal catalysts.[1][2]	Multi-step process, potential for nitrogen-containing impurities.
Route 2: The Schiff Base Cyclization	2-Thiophenecarboxaldehyde	Well-established chemistry (Pomeranz-Fritsch type), potentially high yields.[3]	Requires strong acid catalysts, potential for side reactions.
Route 3: The Sulfonamide Cyclization	2-Chloromethyl-thiophene	Can be a high-yielding process.	Starting material is a lachrymator and toxic, requires use of sulfonamides.[3][4][5]

Route 1: The Metal-Free Triazole Route from 2-Acetylthiophene

This modern approach is notable for its avoidance of heavy metal catalysts, making it an attractive option from both an environmental and a cost perspective.[1][2] The synthesis proceeds in three main stages, beginning with the readily available and relatively inexpensive 2-acetylthiophene.

Conceptual Workflow

The synthesis commences with a one-pot triazolization of 2-acetylthiophene, followed by a modified Pomeranz-Fritsch cyclization to form a thieno[2,3-c][4][6][7]triazolo[1,5-a]pyridine intermediate. The final step involves an acid-mediated denitrogenative transformation to yield the desired Thieno[2,3-c]pyridine.[1][2]

Caption: Workflow for the Metal-Free Triazole Route.

Experimental Protocol

Step 1: Synthesis of the Thieno[2,3-c][4][6][7]triazolo[1,5-a]pyridine Intermediate A detailed protocol for this initial phase can be adapted from the work of Dehaen and co-workers.[2] The one-pot triazolization of 2-acetylthiophene with a suitable azide source and subsequent cyclization via a modified Pomeranz-Fritsch reaction affords the key triazole intermediate.

Step 2: Acid-Mediated Denitrogenative Transformation The triazole intermediate is treated with a strong acid, such as trifluoromethanesulfonic acid (TfOH), in a suitable solvent like 1,2-dichloroethane (DCE) to induce denitrogenation and formation of the Thieno[2,3-c]pyridine core.[2][7]

Step 3: Formation of the Hydrochloride Salt The crude Thieno[2,3-c]pyridine is dissolved in a suitable solvent like isopropanol, and a solution of hydrochloric acid in the same solvent is added to precipitate the hydrochloride salt, which is then collected by filtration and dried.

Benchmarking Analysis

• Yield and Purity: Reported yields for the denitrogenative transformation step are generally good, often exceeding 70%.[2] The final purity of the hydrochloride salt is expected to be high after recrystallization.

• Cost-of-Goods: 2-Acetylthiophene is a commercially available and relatively inexpensive starting material. The avoidance of expensive metal catalysts contributes to the cost-effectiveness of this route.[6][8][9]

• Safety and Environmental Impact: This route is considered more environmentally friendly due to the absence of heavy metals.[1][2] However, the use of azides in the first step requires careful handling due to their potential explosive nature. The Pomeranz-Fritsch reaction can require strong acids and heating, and appropriate safety precautions should be taken.[10][11][12][13][14]

Route 2: The Schiff Base Cyclization from 2-Thiophenecarboxaldehyde

This classical approach utilizes the well-established Pomeranz-Fritsch reaction or similar cyclization strategies to construct the pyridine ring onto a thiophene precursor.

Conceptual Workflow

The synthesis begins with the formation of a Schiff base between 2-thiophenecarboxaldehyde and an aminoacetaldehyde acetal. This intermediate is then subjected to acid-catalyzed cyclization to yield the Thieno[2,3-c]pyridine, which is subsequently converted to its hydrochloride salt.

Caption: Workflow for the Schiff Base Cyclization Route.

Experimental Protocol

Step 1: Schiff Base Formation 2-Thiophenecarboxaldehyde is reacted with aminoacetaldehyde dimethyl acetal in a suitable solvent like benzene with azeotropic removal of water to form the corresponding Schiff base.[3]

Step 2: Acid-Catalyzed Cyclization The isolated Schiff base is treated with a strong acid, such as concentrated hydrochloric acid in dioxane, and heated to effect cyclization to Thieno[2,3-c]pyridine.[3]

Step 3: Hydrochloride Salt Formation and Purification Upon completion of the cyclization, the reaction mixture is worked up, and the crude product is purified. The hydrochloride salt can be precipitated from a suitable solvent and further purified by recrystallization.

Benchmarking Analysis

• Yield and Purity: This route can provide good yields, with some patents reporting overall yields in the range of 60-70%. The purity of the final product is generally high after purification.

• Cost-of-Goods: 2-Thiophenecarboxaldehyde is a commercially available starting material.[15][16][17][18] The cost of the aminoacetaldehyde acetal and the strong acids required for cyclization should be factored into the overall cost analysis.

• Safety and Environmental Impact: The use of strong acids and chlorinated solvents requires appropriate handling and disposal procedures. The Pomeranz-Fritsch reaction itself can be sensitive to reaction conditions, and careful optimization is necessary to avoid side products.[10][11][12][13][14]

Route 3: The Sulfonamide Cyclization from 2-Chloromethyl-thiophene

This route involves the initial formation of a sulfonamide derivative, which then undergoes cyclization to form the Thieno[2,3-c]pyridine ring system.

Conceptual Workflow

The synthesis starts with the reaction of 2-chloromethyl-thiophene with an N-protected aminoacetaldehyde acetal derivative, typically a sulfonamide. The resulting intermediate is then cyclized under acidic conditions to give the desired product.

Caption: Workflow for the Sulfonamide Cyclization Route.

Experimental Protocol

Step 1: Synthesis of the N-(2-Thienylmethyl)sulfonamide Intermediate 2-Chloromethyl-thiophene is reacted with a pre-formed N-[2,2-(dialkoxy)ethyl]-p-toluenesulfonamide in the presence of a base such as potassium carbonate in a solvent like ethanol.[4]

Step 2: Acid-Catalyzed Cyclization and Deprotection The sulfonamide intermediate is treated with a strong acid, such as concentrated hydrochloric acid in an inert solvent like dioxane, at elevated temperatures. This step facilitates both the cyclization and the removal of the p-toluenesulfonyl protecting group.[4]

Step 3: Isolation of the Hydrochloride Salt After the reaction is complete, the mixture is cooled, and the Thieno[2,3-c]pyridine hydrochloride precipitates and is collected by filtration.

Benchmarking Analysis

• Yield and Purity: This method has the potential for high yields. The final product is obtained directly as the hydrochloride salt, which can simplify the purification process.

• Cost-of-Goods: 2-Chloromethyl-thiophene is a key starting material, and its cost and availability should be carefully considered.[19][20][21][22][23] The multi-step preparation of the sulfonamide reagent also adds to the overall cost.

• Safety and Environmental Impact: 2-Chloromethyl-thiophene is a hazardous substance, being toxic, a lachrymator, and flammable.[3][4][5][7] The use of p-toluenesulfonyl chloride also requires appropriate safety measures. The disposal of sulfonamide byproducts needs to be considered in the overall environmental assessment.

Quality Benchmark: Analytical Data for Thieno[2,3-c]pyridine Hydrochloride

To ensure the quality and consistency of the final product, it is crucial to have reliable analytical benchmarks. While a comprehensive set of publicly available spectra for the unsubstituted hydrochloride salt is limited, data for related derivatives can provide valuable guidance.

¹H and ¹³C NMR Spectroscopy: The NMR spectra of Thieno[2,3-c]pyridine hydrochloride should show characteristic signals for the aromatic protons and carbons of the fused ring system. The chemical shifts will be influenced by the protonation of the pyridine nitrogen. For example, in related thieno[2,3-b]pyridine derivatives, characteristic aromatic proton signals are observed in the 7-9 ppm range, and aromatic carbon signals appear between 110-160 ppm.[24]

High-Performance Liquid Chromatography (HPLC): A validated reverse-phase HPLC method is essential for determining the purity of the final product and for identifying any potential impurities. A typical method would utilize a C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier like acetonitrile, with UV detection at an appropriate wavelength.[25] The purity of commercially available related compounds is often reported to be ≥98% by HPLC.[26]

Conclusion and Recommendations

The choice of the optimal synthetic route for Thieno[2,3-c]pyridine hydrochloride depends on a careful evaluation of several factors, including cost, scalability, safety, and environmental impact.

• For large-scale, cost-sensitive manufacturing, the Metal-Free Triazole Route (Route 1) presents a compelling option due to its use of an inexpensive starting material and the avoidance of costly and toxic heavy metal catalysts. Its "greener" profile is also a significant advantage in the current regulatory landscape.

• The Schiff Base Cyclization (Route 2) represents a more traditional and well-understood approach. It may be a suitable choice for laboratories with extensive experience in Pomeranz-Fritsch type reactions and where the cost of strong acids and specialized equipment is not a primary concern.

• The Sulfonamide Cyclization (Route 3) can be a high-yielding process, but the hazardous nature of the starting material, 2-chloromethyl-thiophene, necessitates stringent safety protocols and may make it less desirable for large-scale production without appropriate engineering controls.

Ultimately, the selection of a synthetic route should be preceded by a thorough process of hazard assessment, cost analysis, and laboratory-scale validation to ensure that the chosen method meets the specific requirements of the project in terms of efficiency, safety, and product quality.

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Comparative cytotoxicity of Thieno[2,3-c]pyridine hydrochloride derivatives in vitro

Comparative Cytotoxicity of Thieno[2,3-c]pyridine Hydrochloride Derivatives In Vitro: A Technical Evaluation Guide

As the oncology landscape shifts toward targeted molecular chaperones and kinase inhibitors, the thieno[2,3-c]pyridine scaffold has emerged as a highly versatile pharmacophore. Structurally resembling purines, this fused bicyclic heterocycle offers a distinct bioisosteric advantage over traditional benzothiophenes, particularly when functionalized with basic amines and formulated as hydrochloride salts to optimize aqueous solubility in physiological media.

As a Senior Application Scientist, I have structured this guide to objectively evaluate the in vitro cytotoxicity of novel thieno[2,3-c]pyridine derivatives against standard chemotherapeutics. This document synthesizes recent experimental data, delineates the mechanistic pathways (specifically Hsp90 inhibition), and provides self-validating, step-by-step protocols for replication in preclinical screening workflows.

Mechanistic Rationale: Targeting Hsp90 and Cell Cycle Progression

Recent high-throughput screenings have identified specific thieno[2,3-c]pyridine derivatives—most notably thiomorpholine-substituted hybrids—as potent inhibitors of Heat Shock Protein 90 (Hsp90)[1]. Hsp90 is a critical molecular chaperone responsible for the conformational maturation and stabilization of numerous oncogenic client proteins.

By competitively binding to the active site of Hsp90 (forming crucial hydrogen bonds with residues like Asp54), these derivatives disrupt the chaperone complex. This destabilization leads to the ubiquitination and proteasomal degradation of client oncoproteins, ultimately halting cell cycle progression at the G2 phase and inducing non-apoptotic cell death[1].

Mechanistic pathway of Hsp90 inhibition by Thieno[2,3-c]pyridine derivatives leading to cell death.

Comparative Cytotoxicity Profiles

To establish the therapeutic window of these compounds, their cytotoxic effects were evaluated across a panel of human cancer cell lines: MCF7 and T47D (breast cancer), HSC3 (head and neck cancer), and RKO (colorectal cancer)[1].

The data below compares the lead candidate, Compound 6i (a thiomorpholine-substituted thieno[2,3-c]pyridine), against an inactive structural analog (Compound 6a ) and the clinical standard, Cisplatin [1],[2].

Compound	Structural Feature	Cell Line	Cancer Type	IC₅₀ (µM)	% Inhibition (at 100 µM)
Compound 6i	Thiomorpholine hybrid	HSC3	Head & Neck	10.8	>90%
Compound 6i	Thiomorpholine hybrid	T47D	Breast	11.7	>90%
Compound 6i	Thiomorpholine hybrid	RKO	Colorectal	12.4	>90%
Compound 6i	Thiomorpholine hybrid	MCF7	Breast	N/A	95.33%
Cisplatin	Platinum-based standard	MCF7	Breast	N/A	97.41%
Compound 6a	Unsubstituted amine	HSC3	Head & Neck	>100	Minimal
Compound 5	Trimethoxybenzoyl analog	Molt/4	Leukemia	>10	Inactive[3]

*Note: IC₅₀ values for MCF7 were not explicitly derived in the primary screening phase, but maximum inhibition at 100 µM demonstrates near-equivalence to Cisplatin[1].

SAR Insight: The stark contrast between Compound 6i and 6a highlights that the incorporation of a bulky, heterocyclic secondary amine (thiomorpholine) is critical for anchoring the molecule within the Hsp90 binding pocket. Furthermore, earlier studies on thieno[2,3-c]pyridines lacking this specific functionalization (e.g., Compound 5) showed significant loss of antimitotic activity, proving that the pyridine ring's aromaticity must be paired with precise amine substitutions for optimal cytotoxicity[3].

Validated Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocols represent the gold-standard workflow for evaluating the cytotoxicity of hydrophobic heterocyclic scaffolds. Formulating these basic derivatives as hydrochloride (HCl) salts prior to dissolution in DMSO ensures uniform dispersion in aqueous culture media, preventing micro-precipitates that frequently confound IC₅₀ calculations.

In vitro workflow for assessing cytotoxicity and cell cycle disruption of thienopyridine derivatives.

Protocol A: MTT Cell Viability Assay (IC₅₀ Determination)

We utilize the MTT assay not merely as a standard convention, but because the bioreduction of the tetrazolium salt by mitochondrial succinate dehydrogenase provides a highly reproducible, quantitative proxy for the metabolic collapse induced by Hsp90 inhibition.

• Cell Seeding: Seed target cells (e.g., HSC3, MCF7) at a density of 5×103 cells/well in 96-well plates.

  • Causality: This specific density ensures cells remain in the exponential growth phase throughout the 48-hour assay window. Over-confluency triggers contact inhibition, which artificially lowers metabolic rates and skews viability data.

• Compound Treatment: After 24 hours of attachment, treat cells with the thieno[2,3-c]pyridine HCl derivatives at logarithmic concentrations (1 µM, 10 µM, and 100 µM)[1].

  • Causality: A logarithmic scale is mathematically required to capture the inflection point of the dose-response curve, allowing for precise non-linear regression analysis to calculate the IC₅₀.

• MTT Incubation: Post-48-hour treatment, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization & Readout: Discard the media and dissolve the resulting intracellular formazan crystals in 150 µL of DMSO. Measure absorbance at 570 nm using a microplate reader.

Protocol B: Propidium Iodide (PI) Cell Cycle Analysis

To validate that the reduction in cell viability is mechanistically driven by cell cycle arrest (specifically G2 phase) rather than immediate non-specific toxicity, PI staining is employed[1].

• Synchronization & Dosing: Serum-starve the cells for 12 hours to synchronize the population at the G0/G1 phase. Subsequently, treat with the calculated IC₅₀ concentration of Compound 6i for 24 hours.

  • Causality: Synchronization eliminates background noise from asynchronous division, ensuring that any subsequent accumulation of cells in the G2/M phase is strictly the pharmacological result of the compound.

• Fixation: Harvest cells, wash with cold PBS, and fix dropwise in ice-cold 70% ethanol for at least 2 hours at -20°C.

  • Causality: Cold ethanol permeabilizes the cellular membrane while precipitating and preserving nucleic acids, allowing the stoichiometric binding of the dye.

• RNase A Treatment: Resuspend the fixed cells in PBS containing 50 µg/mL RNase A and incubate for 30 minutes at 37°C.

  • Causality: PI is an intercalating agent that binds indiscriminately to both DNA and double-stranded RNA. RNase A degrades the RNA, ensuring the flow cytometry fluorescence signal is strictly proportional to DNA content (allowing differentiation between 2n and 4n states).

• Staining & Acquisition: Add PI (50 µg/mL), incubate in the dark for 15 minutes, and analyze via flow cytometry to quantify the percentage of cells trapped in the G2 phase[1].

Conclusion

The comparative in vitro data strongly supports the therapeutic viability of thieno[2,3-c]pyridine hydrochloride derivatives, particularly those bearing bulky secondary amines like thiomorpholine. Compound 6i demonstrates a broad-spectrum cytotoxicity profile (IC₅₀ ~10-12 µM) that rivals standard platinum-based agents at high concentrations, driven by a distinct non-apoptotic, Hsp90-inhibitory mechanism resulting in G2 phase arrest[1]. For drug development professionals, this scaffold represents a highly optimizable lead for overcoming resistance mechanisms associated with traditional pro-apoptotic chemotherapeutics.

References

• Chandrasekaran, B., et al. "Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors." Pharmaceuticals (MDPI), vol. 18, no. 2, 2025, p. 153.[Link]

• Romagnoli, R., et al. "Synthesis and biological evaluation of 2-amino-3-(3,4,5-trimethoxybenzoyl)-6-substituted-4,5,6,7-tetrahydrothieno[2,3-c]pyridine derivatives as antimitotic agents and inhibitors of tubulin polymerization." Journal of Medicinal Chemistry (PMC), 2013.[Link]

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Spectroscopic Validation of Thieno[2,3-c]pyridine Hydrochloride Reaction Intermediates: A Comparative Guide

Target Audience: Researchers, scientists, and drug development professionals.

Introduction: The Analytical Challenge in Thienopyridine Synthesis

Thieno[2,3-c]pyridine hydrochloride is a privileged structural scaffold in medicinal chemistry. It serves as a critical building block for Hsp90 inhibitors[1], GRK2 antagonists[2], and is a heavily monitored isomeric precursor (often leading to "Impurity B") in the industrial synthesis of anti-platelet agents like clopidogrel[3].

The synthesis of this core typically proceeds via the condensation of thiophene-2-ethylamine with formaldehyde to form a transient formimine intermediate, followed by an acid-catalyzed cyclization (often using dry HCl gas). The primary challenge lies in capturing and validating the transient formimine intermediate. Failure to monitor this intermediate can lead to poor regioselectivity, resulting in the formation of unwanted isomers (such as the [3,2-c] variant). To ensure process robusticity, modern drug development relies on advanced spectroscopic validation.

This guide objectively compares the performance of In-Situ ATR-FTIR against In-Operando Flow NMR and traditional Offline LC-MS , providing a self-validating experimental framework for tracking these critical transformations.

Causality and Experimental Design: Building a Self-Validating System

As a Senior Application Scientist, I emphasize that relying on a single analytical technique during complex cyclization reactions introduces a high risk of data misinterpretation. A robust protocol must be a self-validating system where orthogonal techniques compensate for each other's blind spots.

• The "Blind Spot" of FTIR: In-Situ ATR-FTIR provides excellent real-time kinetic data without perturbing the reaction[4]. However, in complex solvent mixtures (e.g., DMF/toluene), solvent masking can obscure critical vibrational modes. An isolated peak at 1660 cm−1 (indicative of the C=N imine stretch) cannot definitively prove the regiochemistry of the intermediate on its own.

• The "Blind Spot" of Offline MS/NMR: Traditional offline sampling requires extracting an aliquot, which often quenches or alters the state of highly reactive, short-lived intermediates.

• The Causality of the Hybrid Approach: By integrating In-Operando Flow NMR with In-Situ FTIR, we bridge the gap[5]. The Flow NMR rapidly pumps the reaction mixture into the magnet (with delays as short as 130 milliseconds)[6], providing absolute structural proof (e.g., the specific chemical shift of the imine proton). This structural data anchors the FTIR kinetic profile. Once the FTIR peak is structurally validated by NMR, the FTIR data can be trusted to dictate the exact timing for the HCl gas addition.

Performance Comparison of Spectroscopic Techniques

The following table summarizes the quantitative and qualitative performance metrics of the evaluated analytical techniques for monitoring Thieno[2,3-c]pyridine intermediates.

Parameter	In-Situ ATR-FTIR	In-Operando Flow NMR	Offline LC-MS
Primary Utility	Real-time kinetic profiling	Structural elucidation	Mass confirmation
Temporal Resolution	< 30 seconds	1 - 5 minutes	10 - 15 minutes
Intermediate Detection	C=N stretch (~ 1660 cm−1 )	Imine proton ( δ ~8.2 ppm)	m/z 140 [M+H]+
Product Detection	C-N stretch shift, salt form	Tetrahydropyridine protons	m/z 140 (Isomers indistinguishable)
Reaction Perturbation	None (True In-Situ)	Minimal (Slipstream flow)	High (Requires quenching)
Key Limitation	Overlapping solvent bands	Lower sensitivity, flow constraints	Cannot differentiate regioisomers

Experimental Protocol: Step-by-Step Methodology

The following methodology outlines a self-validating workflow for capturing the formimine intermediate and validating the final Thieno[2,3-c]pyridine hydrochloride product.

Step 1: System Initialization & Background Acquisition

• FTIR Setup: Insert an ATR-FTIR probe (e.g., ReactIR with a Diamond or Silicon sensor) into a jacketed reaction vessel. Acquire a background spectrum of the anhydrous solvent system (e.g., DMF/toluene) at 25°C.

• NMR Setup: Prime the flow-NMR capillary system (e.g., InsightXpress) with the identical solvent mixture to establish baseline shimming and locking parameters[6].

Step 2: Condensation Reaction (Formimine Formation)

• Reagent Addition: Inject thiophene-2-ethylamine (1.0 eq) into the vessel. Initiate continuous FTIR scanning (1 scan per 30 seconds at 8 cm−1 resolution).

• Initiation: Add aqueous formaldehyde (1.1 eq) dropwise over 10 minutes.

• Spectroscopic Validation:

  • FTIR: Monitor the decay of the primary amine N-H stretch ( 3300 cm−1 ) and the concurrent rise of the C=N stretch ( 1660 cm−1 ).

  • NMR: Simultaneously route a 50μL/min slipstream to the flow-NMR. Confirm the emergence of the formimine proton signal at δ 8.2 ppm. Causality note: The appearance of this specific NMR peak validates that the 1660 cm−1 FTIR peak belongs to the desired intermediate, not a side-reaction byproduct.

Step 3: Acid-Catalyzed Cyclization

• Reagent Addition: Once the FTIR kinetic curve shows the formimine intermediate has plateaued (indicating maximum conversion), introduce dry HCl gas dissolved in toluene.

• Spectroscopic Validation: Observe the rapid consumption of the 1660 cm−1 peak in the FTIR spectrum. In the NMR flow cell, verify the disappearance of the δ 8.2 ppm signal and the appearance of the aliphatic tetrahydropyridine ring protons, confirming successful cyclization.

Step 4: Product Isolation

• The resulting 4,5,6,7-tetrahydrothieno[2,3-c]pyridine hydrochloride precipitates from the solution. Filter the solid, wash with 10% isopropyl alcohol, and dry under a vacuum to obtain the pure scaffold[3].

Logical Workflow Visualization

The following diagram illustrates the logical flow of the reaction and the orthogonal validation points provided by the spectroscopic techniques.

Figure 1: Self-validating spectroscopic workflow for monitoring Thieno[2,3-c]pyridine HCl synthesis.

References

• QuickCompany. "An Improved Process For Preparation Of (+)
• ACS Publications. "Synthesis and Mode of Action of 125I- and 3H-Labeled Thieno[2,3-c]pyridine Antagonists of Cell Adhesion Molecule Expression".
• PMC.
• Benchchem. "A Comparative Guide to In-Situ FTIR for Monitoring Organolithium Reactions".
• ACS Publications. "Real-Time Reaction Monitoring with In Operando Flow NMR and FTIR Spectroscopy: Reaction Mechanism of Benzoxazole Synthesis".
• Dr-Kiehl.

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Safety & Regulatory Compliance

Navigating the Safe Disposal of Thieno[2,3-c]pyridine Hydrochloride: A Guide for Laboratory Professionals

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experimentation; it encompasses their safe and compliant disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of Thieno[2,3-c]pyridine hydrochloride, a heterocyclic compound whose safe management is paramount for laboratory safety and environmental protection. This document is structured to provide not just procedural steps, but also the scientific rationale behind them, ensuring a culture of safety and regulatory adherence in your laboratory.

Hazard Identification and Risk Assessment: Understanding the Compound

Thieno[2,3-c]pyridine hydrochloride and its analogues are known to present several health hazards. It is crucial to recognize these risks before initiating any disposal procedures.

Known Hazards:

• Acute Toxicity (Oral): Harmful if swallowed.

• Skin Corrosion/Irritation: Causes skin irritation.[1]

• Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1]

• Respiratory Irritation: May cause respiratory irritation.

Given these hazards, all handling and disposal operations must be conducted with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a laboratory coat. All work should be performed in a well-ventilated area, preferably within a chemical fume hood.

Regulatory Framework: The Basis for Disposal Procedures

The disposal of chemical waste is strictly regulated to protect human health and the environment. In the United States, the primary federal law governing hazardous waste is the Resource Conservation and Recovery Act (RCRA), which is administered by the Environmental Protection Agency (EPA).[2]

While Thieno[2,3-c]pyridine hydrochloride itself may not be explicitly listed as a hazardous waste, its parent compound, pyridine , is categorized as a U-listed hazardous waste (U196) when it is a discarded commercial chemical product.[3] This classification is based on its toxicity. Due to the presence of the pyridine moiety in Thieno[2,3-c]pyridine hydrochloride, it is prudent and scientifically sound to manage its waste as if it were a U196 hazardous waste. This conservative approach ensures the highest level of safety and compliance.

The Occupational Safety and Health Administration (OSHA) also sets standards for workplace safety, including the handling of hazardous chemicals in laboratories (29 CFR 1910.1450).[4]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe and compliant disposal of Thieno[2,3-c]pyridine hydrochloride waste.

Waste Segregation and Collection

Proper segregation of chemical waste at the point of generation is critical to prevent dangerous reactions and to ensure proper disposal.

• Designated Waste Container: Use a dedicated, properly labeled hazardous waste container for all Thieno[2,3-c]pyridine hydrochloride waste. This includes pure, unused compound, contaminated materials (e.g., filter paper, weighing boats), and solutions.

• Container Compatibility: The container must be made of a material compatible with the chemical. High-density polyethylene (HDPE) or glass containers are generally suitable.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "Thieno[2,3-c]pyridine hydrochloride," and the associated hazards (e.g., "Toxic," "Irritant"). The accumulation start date must also be clearly marked on the label.[5]

• Incompatible Materials: Do not mix Thieno[2,3-c]pyridine hydrochloride waste with other incompatible waste streams. A thorough understanding of chemical compatibility is essential.

On-Site Storage

Proper storage of hazardous waste is a key component of laboratory safety and regulatory compliance.

• Storage Location: Store the sealed waste container in a designated satellite accumulation area (SAA) within the laboratory. This area should be under the control of the laboratory personnel.

• Secondary Containment: The waste container should be placed in a secondary containment bin to prevent the spread of material in case of a leak or spill.

• Ventilation: Ensure the storage area is well-ventilated.

• Accumulation Time Limits: Adhere to the accumulation time limits for hazardous waste as defined by your institution's generator status (e.g., 90 days for Large Quantity Generators).[5]

Final Disposal Method

The recommended and most common method for the disposal of pyridine-containing waste is incineration .[6][7]

• High-Temperature Incineration: This process utilizes high temperatures to destroy the organic compound, converting it into less harmful substances like carbon dioxide, water, and nitrogen oxides. The incineration process must be carried out in a licensed hazardous waste incineration facility equipped with appropriate emission control systems.[6]

• Licensed Waste Disposal Vendor: Your institution must contract with a licensed and reputable hazardous waste disposal company. This vendor will be responsible for the transportation of the waste from your facility to the treatment, storage, and disposal facility (TSDF).

It is imperative that laboratory personnel do not attempt to treat or dispose of this chemical waste through any other means, such as drain disposal or mixing with non-hazardous waste.

Emergency Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is crucial.

• Spill Response:

  • Evacuate the immediate area.

  • If the spill is small and you are trained to do so, contain the spill using an appropriate absorbent material (e.g., vermiculite, sand).

  • Wear appropriate PPE, including respiratory protection if necessary.

  • Collect the absorbed material and place it in a sealed, labeled hazardous waste container.

  • Clean the spill area thoroughly.

  • For large spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department immediately.

• Exposure Response:

  • Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing.

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Visualization of the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of Thieno[2,3-c]pyridine hydrochloride.

Caption: Disposal workflow for Thieno[2,3-c]pyridine hydrochloride.

Conclusion: A Commitment to Safety and Compliance

The proper disposal of Thieno[2,3-c]pyridine hydrochloride is not merely a procedural task but a reflection of a laboratory's commitment to the safety of its personnel and the stewardship of the environment. By understanding the hazards, adhering to regulatory guidelines, and following a robust disposal protocol, researchers can ensure that the entire lifecycle of this and other chemical compounds is managed responsibly.

References

• Sunresin. (n.d.). Pyridine Wastewater Treatment. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (1992). Toxicological Profile for Pyridine. Retrieved from [Link]

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities. Retrieved from [Link]

• US Bio-Clean. (2014, June 13). OSHA Compliance For Laboratories. Retrieved from [Link]

• Google Patents. (n.d.). CN105000616A - Method for removing residual pyridine in waste water.

• MCF Environmental Services. (2023, April 11). Proper Hazardous Waste Disposal in a Laboratory Setting. Retrieved from [Link]

• Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab. Retrieved from [Link]

• American Chemical Society. (n.d.). Regulation of Laboratory Waste. Retrieved from [Link]

• ERG Environmental. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

• PubMed. (2012, February 15). [Biodegradation of pyridine under UV irradiation]. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Solvents in the Workplace - How to Determine if They Are Hazardous Waste. Retrieved from [Link]

• MDPI. (2022, January 27). Disruption of Crystal Packing in Thieno[2,3-b]pyridines Improves Anti-Proliferative Activity. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1974). Incineration In Hazardous Waste Management. Retrieved from [Link]

• Wiley Online Library. (2022). Synthesis of Thieno[2,3-c]pyridine Derivatives by 1,2,3- Triazole-Mediated Metal-Free Denitrogenative Transformation. Retrieved from [Link]

• PMC. (n.d.). New benzothieno[2,3-c]pyridines as non-steroidal CYP17 inhibitors: design, synthesis, anticancer screening, apoptosis induction, and in silico ADME profile studies. Retrieved from [Link]

• NextSDS. (n.d.). Thieno(2,3-c)pyridine, hydrochloride — Chemical Substance Information. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, December 4). State-only Hazardous Waste Subject to Resource Conservation and Recovery Act Manifests. Retrieved from [Link]

• Electronic Code of Federal Regulations. (2023, August 9). 40 CFR Part 261 -- Identification and Listing of Hazardous Waste. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA HAZARDOUS WASTE CODES. Retrieved from [Link]

• Minnesota Pollution Control Agency. (2011, February). U List of Hazardous Wastes. Retrieved from [Link]

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Comprehensive Safety Guide: Personal Protective Equipment for Handling Thieno[2,3-c]pyridine hydrochloride

As a Senior Application Scientist, my foremost priority is to ensure that innovative research is conducted under the safest possible conditions. Thieno[2,3-c]pyridine hydrochloride and its analogs are crucial building blocks in pharmaceutical development. However, their potential bioactivity necessitates a rigorous and well-understood safety protocol. This guide moves beyond a simple checklist, providing a deep, causality-driven framework for personal protective equipment (PPE) to ensure your safety and the integrity of your research. The toxicological properties of this specific compound have not been exhaustively investigated, demanding a conservative and diligent approach to its handling.[1][2]

Hazard Profile and Risk Assessment: Understanding the "Why"

Thieno[2,3-c]pyridine hydrochloride is classified under the Globally Harmonized System (GHS) with several key hazards that directly inform our PPE strategy.[1][3] A thorough understanding of these risks is the foundation of a safe laboratory environment.

• Acute Oral Toxicity (Category 4, H302): Harmful if swallowed.[1][3][4] This highlights the risk of accidental ingestion, primarily through cross-contamination from hands to mouth.

• Skin Irritation (Category 2, H315): Causes skin irritation.[1][3][4][5] Direct contact with the solid powder or solutions can lead to dermatitis and local irritation.

• Serious Eye Irritation (Category 2A, H319): Causes serious eye irritation.[1][3][4][5] The powder is a significant hazard to the eyes, capable of causing substantial, though reversible, damage.

• Respiratory Tract Irritation (Category 3, H335): May cause respiratory irritation.[1][2][3] Fine dust from the compound can be easily inhaled, leading to irritation of the nose, throat, and lungs.

The primary routes of exposure we must guard against are inhalation of the dust, direct skin and eye contact, and inadvertent ingestion. Our PPE protocol is designed to create a comprehensive barrier against these routes.

The Hierarchy of Controls: PPE as the Final, Critical Barrier

While this guide focuses on PPE, it's crucial to recognize that PPE is the last line of defense. The most effective safety strategies involve systematically eliminating or minimizing hazards at their source.

Caption: The correct sequence for donning and doffing PPE.

Disposal Plan

• Contaminated PPE: All disposable PPE, including gloves, bench paper, and wipes used for cleaning, must be considered contaminated waste. [1]Place these items in a suitable, sealed container that is clearly labeled for hazardous chemical waste.

• Chemical Waste: Unused Thieno[2,3-c]pyridine hydrochloride and solutions must be disposed of as hazardous waste. Do not let the product enter drains. [1]Offer surplus and non-recyclable solutions to a licensed disposal company. [1]Always follow your institution's specific waste disposal protocols and local regulations. [5]

Emergency Response

In case of exposure, immediate and correct first aid is critical. Always show the Safety Data Sheet (SDS) to the attending physician. [1][2]

• Eye Contact: Immediately rinse cautiously and thoroughly with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention from an ophthalmologist. [1][2][3][6]* Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty of water. If skin irritation occurs, consult a physician. [1][2][5]* Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician. [1][2][3]* Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician. [1][2][3] By integrating these principles and protocols into your daily workflow, you build a robust culture of safety that protects you, your colleagues, and the valuable research you conduct.

References

• Thieno(2,3-c)pyridine, hydrochloride — Chemical Substance Information. NextSDS.
• Safety Data Sheet - Aaron Chemicals. (2025).
• SAFETY DATA SHEET - TCI Chemicals. (2025). T2770: 4,5,6,7-Tetrahydrothieno[3,2-c]pyridine Hydrochloride.
• Safety Data Sheet - ChemScene. (2026).
• SAFETY DATA SHEET - Fisher Scientific. (2010). Pyridine hydrochloride.
• SAFETY DATA SHEET - TCI Chemicals. (2023). Thieno[3,2-d]pyrimidin-4(1H)-one.
• SAFETY DATA SHEET - Merck Millipore.
• MSDS of 4,5,6,7-Tetrahydrothieno[3,2-c]pyridine hydrochloride - Capot Chemical. (2013).
• SAFETY DATA SHEET - Merck Millipore. Pyridine EMPLURA®.
• Thieno(2,3-c)pyridine | C7H5NS | CID 9224 - PubChem.
• SAFETY DATA SHEET - Fisher Scientific. (2010). Thieno[2,3-b]pyridin-2-ylmethanol.
• SAFETY DATA SHEET - Sigma-Aldrich. (2025).

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